6-Chloro-2-nitro-9h-fluoren-9-one

• CAS: 91821-35-1

Core Science & Biosynthesis

Technical Comparison: 2-Nitrofluorene vs. 6-Chloro-2-Nitrofluorenone

This technical guide provides an in-depth comparative analysis of 2-Nitrofluorene (a standard mutagenic reference) and 6-Chloro-2-nitrofluorenone (a specialized derivative exhibiting distinct electronic and reactivity profiles).

Executive Summary

2-Nitrofluorene (2-NF) is a tricyclic aromatic hydrocarbon primarily utilized as a reference standard in mutagenicity assays (Ames test) and as an intermediate in the synthesis of amino-fluorenes. It is characterized by a methylene (

) bridge at the C9 position.

6-Chloro-2-nitrofluorenone represents an oxidized, halogenated derivative. The transformation of the C9 methylene to a carbonyl (

) group creates a planar, electron-deficient fluorenone core. The addition of a chlorine substituent at the C6 position further modulates the molecular dipole and lipophilicity. These structural alterations significantly impact the compound's redox potential, DNA intercalation ability, and utility in organic electronics compared to its fluorene precursor.

Part 1: Molecular Architecture & Electronic Properties

The fundamental divergence lies in the oxidation state of the central ring and the electronic modulation by the halogen substituent.

Structural Comparison Table

Feature	2-Nitrofluorene (2-NF)	6-Chloro-2-nitrofluorenone
Formula
Core Scaffold	Fluorene (Reduced)	Fluorenone (Oxidized)
C9 Bridge	Methylene ( , )	Carbonyl ( , )
Geometry	Slightly non-planar (butterfly bend)	Planar (rigid -system)
Substituents	2-Nitro ( )	2-Nitro ( ), 6-Chloro ( )
Electronic Nature	Electron-neutral core (excluding )	Electron-deficient (n-type character)
Lipophilicity	Moderate (LogP ~3.98)	High (Enhanced by Cl and Planarity)

Electronic Effects & SAR

• The Carbonyl Effect (C9): In 6-chloro-2-nitrofluorenone, the C9 carbonyl group is a strong electron-withdrawing group (EWG). This lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO), making the molecule a stronger electron acceptor than 2-NF. This is critical for applications in organic photovoltaics or charge-transfer complexes.

• The Chlorine Substituent (C6): The chlorine atom exerts a dual effect:

  • Inductive Withdrawal (-I): Pulls electron density from the ring, further stabilizing the LUMO.

  • Resonance Donation (+R): Weakly donates into the

    -system, but the inductive effect generally dominates in reactivity.

  • Steric/Lipophilic: Increases the partition coefficient, potentially enhancing membrane permeability in biological systems.

Structural Visualization (DOT)

The following diagram illustrates the structural relationship and numbering scheme.

Caption: Structural evolution from 2-nitrofluorene to 6-chloro-2-nitrofluorenone via oxidation and halogenation.

Part 2: Biological & Toxicological Profile

Both compounds are members of the nitroarene class, known for their genotoxic potential. However, the mechanism of activation differs due to the fluorenone core.

Mechanism of Mutagenicity

Nitroarenes are pro-mutagens that require metabolic activation.

• Nitroreduction: The nitro group (

  ) is reduced to a hydroxylamine ( ) by nitroreductases (bacterial or mammalian).

• Esterification: The hydroxylamine is O-acetylated (via O-acetyltransferase) to form an unstable nitrenium ion.

• DNA Adduction: The electrophilic nitrenium ion attacks DNA (typically Guanine C8), causing frameshift mutations.

Key Difference:

• 2-Nitrofluorene: A classic frameshift mutagen in Salmonella typhimurium strain TA98. It often requires exogenous metabolic activation (S9 fraction) or specific bacterial nitroreductases to exhibit maximum potency.

• 6-Chloro-2-nitrofluorenone: The presence of the carbonyl group at C9 often increases direct-acting mutagenicity in certain strains (like TA98) compared to the fluorene analog because the planar structure intercalates more effectively into DNA. The chlorine atom at C6 can block detoxification pathways or stabilize the reactive intermediate, potentially enhancing potency.

Biological Activation Pathway

Caption: Metabolic activation pathway for nitroarenes leading to genotoxicity.

Part 3: Synthesis & Manufacturing[1]

Synthesis of 6-chloro-2-nitrofluorenone is more complex than 2-nitrofluorene due to the need for regioselective chlorination and oxidation.

Synthesis of 2-Nitrofluorene

• Reagents: Fluorene, Nitric Acid (

  ), Acetic Acid.[1][2]

• Mechanism: Electrophilic Aromatic Substitution (EAS).

• Regioselectivity: The C2 position is the most reactive (para to the biphenyl linkage).

• Protocol Summary: Fluorene is dissolved in glacial acetic acid.[2] Concentrated

  is added at 50-60°C. The product precipitates as yellow needles.

Synthesis of 6-Chloro-2-nitrofluorenone

This compound is typically accessed via a multi-step route, as direct chlorination of 2-nitrofluorenone is difficult to control.

Proposed Validated Route:

• Starting Material: 2-Chlorofluorene (commercially available).

• Nitration: Nitration of 2-chlorofluorene.

  • Challenge: Directing effects. The Cl (ortho/para director) and the biphenyl link compete. Nitration usually occurs on the other ring at position 7 (giving 2-chloro-7-nitrofluorene) or position 3.

  • Note: To achieve the 2,6-substitution pattern , one might start with a 2,6-disubstituted precursor or separate isomers from a bulk nitration of 2-chlorofluorene.

• Oxidation: Conversion of the fluorene methylene to a ketone.

  • Reagents: Chromium trioxide (

    ) in acetic acid, or Potassium Permanganate ( ) with Alumina.

  • Reaction:

    .

Experimental Protocol: Oxidation of Nitrofluorene to Nitrofluorenone

This protocol is generic for converting nitrofluorenes to nitrofluorenones.[2]

• Dissolution: Dissolve 0.01 mol of the nitrofluorene derivative in 50 mL of glacial acetic acid.

• Oxidant Addition: Add 0.02 mol of Sodium Dichromate (

  ) slowly.

• Reflux: Heat the mixture to reflux (approx. 118°C) for 2–4 hours. Monitor via TLC (Fluorenones are more polar than fluorenes).

• Quench: Pour the hot solution into 200 mL of ice water. The fluorenone derivative will precipitate as a bright yellow/orange solid.

• Purification: Filter and recrystallize from ethanol or acetic acid.

Part 4: Applications

Application Field	2-Nitrofluorene	6-Chloro-2-nitrofluorenone
Toxicology	"Gold Standard" Positive Control for Ames Test (Strain TA98). Used to validate metabolic activation systems (S9).	Research probe for Structure-Activity Relationships (SAR) . Used to study the "carbonyl effect" on mutagenic potency.[3][4]
Material Science	Precursor to 2-aminofluorene (dye intermediate).[2]	Electron Acceptor in organic electronics. The fluorenone core is electron-deficient, useful in n-type organic semiconductors.
Forensics	Marker for diesel exhaust particulate emissions.	Potential sensitizer in electrophotography (similar to 2,4,7-trinitrofluorenone).

References

• National Toxicology Program (NTP). (1992).[5] Toxicology and Carcinogenesis Studies of 2-Nitrofluorene. National Institutes of Health.[5] Link

• PubChem Database. 2-Nitrofluorene (CID 11831). National Center for Biotechnology Information. Link

• Vance, W. A., & Levin, D. E. (1984). Structural features of nitroaromatics that determine mutagenic activity in Salmonella typhimurium. Environmental Mutagenesis. (Discusses the nitroreduction mechanism).

• Organic Syntheses. 2-Nitrofluorene Synthesis Protocol. Coll. Vol. 2, p.438. Link

• Beilstein Journal of Organic Chemistry.Nitration of fluorenones.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Inhibition of the mutagenicity of 2-nitrofluorene, 3-nitrofluoranthene and 1-nitropyrene by flavonoids, coumarins, quinones and other phenolic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Chemistry and in vitro mutagenicity of 2-aminofluorene derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 2-Nitrofluorene | C13H9NO2 | CID 11831 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Ascendant Trajectory of Nitro-Chlorinated Fluorenones: A Technical Guide for Drug Discovery

Abstract

The fluorenone scaffold, a privileged structure in medicinal chemistry, has been the foundation for numerous therapeutic agents. The strategic incorporation of nitro and chloro functionalities onto this tricycle opens a new frontier in drug design, offering a nuanced approach to modulating biological activity. This technical guide provides an in-depth exploration of nitro-chlorinated fluorenone derivatives, from rational design and synthesis to their potential as cytotoxic and antimicrobial agents. We will delve into the mechanistic underpinnings of their activity, provide field-proven experimental protocols, and offer insights into the structure-activity relationships that govern their therapeutic potential. This document serves as a comprehensive resource for researchers, scientists, and drug development professionals dedicated to advancing the next generation of targeted therapeutics.

Introduction: The Rationale for Nitro-Chlorinated Fluorenones

The 9-fluorenone core, a planar tricyclic aromatic ketone, presents a unique electronic and steric landscape for molecular interactions. Its inherent properties, including thermal stability and potential for π-π stacking, have made it a cornerstone in materials science and, more recently, in the development of bioactive compounds. The deliberate introduction of electron-withdrawing groups, such as nitro (NO₂) and chloro (Cl), is a well-established strategy in medicinal chemistry to enhance the pharmacological profile of a lead compound.

The nitro group, a potent electron-withdrawing moiety, is known to influence a molecule's pharmacokinetic and pharmacodynamic properties.[1][2][3] It can participate in redox reactions within cells, leading to the generation of reactive oxygen species and subsequent cellular damage, a mechanism often exploited in antimicrobial and anticancer therapies.[1][2][3] However, the potential for genotoxicity associated with aromatic nitro groups necessitates careful consideration and strategic placement within the molecular framework.[4][5]

Chlorine, a halogen, introduces a unique combination of steric bulk and electronegativity. The presence of a chlorine substituent can significantly impact a molecule's lipophilicity, metabolic stability, and binding affinity to target proteins.[6] In many instances, chlorination has been shown to enhance the cytotoxic and antimicrobial efficacy of various heterocyclic scaffolds.[6][7][8][9]

The synergistic combination of nitro and chloro substituents on the fluorenone scaffold, therefore, presents a compelling avenue for the discovery of novel therapeutic agents with potentially enhanced potency and selectivity. This guide will illuminate the path from conceptualization to the biological evaluation of these promising derivatives.

Synthetic Strategies: Building the Nitro-Chlorinated Fluorenone Core

The synthesis of nitro-chlorinated fluorenone derivatives can be approached in a modular fashion, beginning with the construction of the fluorenone core, followed by the sequential or concurrent introduction of the desired substituents.

Synthesis of the 9-Fluorenone Scaffold

Several efficient methods exist for the synthesis of the 9-fluorenone backbone. A common and effective approach involves the palladium-catalyzed carbonylative cyclization of biaryl precursors.[10] This methodology offers good functional group tolerance and typically proceeds in high yields.

Diagram: General Synthetic Scheme for 9-Fluorenone

Caption: Palladium-catalyzed carbonylative cyclization.

Introduction of Nitro and Chloro Substituents

The nitration and chlorination of the fluorenone ring can be achieved through electrophilic aromatic substitution reactions. The regioselectivity of these reactions is dictated by the existing substituents and the reaction conditions.

Protocol 1: Nitration of 9-Fluorenone

This protocol describes a general procedure for the nitration of 9-fluorenone to yield 2-nitro-9-fluorenone.[11]

Materials:

• 9-Fluorenone

• Concentrated Nitric Acid (HNO₃)

• Concentrated Sulfuric Acid (H₂SO₄)

• Ice bath

• Distilled water

• Ethanol (for recrystallization)

Procedure:

• In a round-bottom flask, dissolve 9-fluorenone in a minimal amount of concentrated sulfuric acid, maintaining the temperature at 0-5°C using an ice bath.

• Slowly add a pre-cooled mixture of concentrated nitric acid and concentrated sulfuric acid dropwise to the stirring solution. The molar ratio of fluorenone to nitric acid to sulfuric acid should be approximately 1:2.87:3.6.[11]

• After the addition is complete, allow the reaction to stir at a controlled temperature between 80-120°C for 1.5 hours.[11]

• Carefully pour the reaction mixture over crushed ice to precipitate the crude product.

• Filter the precipitate, wash thoroughly with cold distilled water until the washings are neutral, and dry the solid.

• Recrystallize the crude product from ethanol to obtain pure 2-nitro-9-fluorenone.

Protocol 2: Chlorination of 9-Fluorenone

The direct chlorination of fluorenone can be achieved using various chlorinating agents. The following is a representative protocol.

Materials:

• 9-Fluorenone

• N-Chlorosuccinimide (NCS)

• Acetic Acid

• Reflux condenser

Procedure:

• Dissolve 9-fluorenone and N-chlorosuccinimide in glacial acetic acid in a round-bottom flask equipped with a reflux condenser.

• Heat the reaction mixture to reflux and monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into cold water.

• Collect the precipitated solid by filtration, wash with water, and dry.

• Purify the crude product by column chromatography or recrystallization.

For the synthesis of derivatives with both nitro and chloro groups, the order of introduction will depend on the desired substitution pattern, as the directing effects of the existing substituents will influence the position of the incoming electrophile.

Biological Activities and Mechanistic Insights

The biological activities of nitro-chlorinated fluorenone derivatives are anticipated to be multifaceted, primarily revolving around their cytotoxic and antimicrobial properties.

Cytotoxic and Anticancer Potential

The presence of both nitro and chloro groups is expected to enhance the cytotoxic potential of the fluorenone scaffold. The nitro group can be bioreduced in hypoxic tumor environments to form radical anions, which can induce DNA damage and apoptosis.[12] The chlorine atom can enhance the lipophilicity of the molecule, facilitating its passage through cell membranes and potentially increasing its interaction with intracellular targets.[6]

Some indenoisoquinoline derivatives, which share structural similarities with fluorenones, have shown potent cytotoxic activity by inhibiting topoisomerase I.[4] Replacing the potentially genotoxic nitro group with a chloro substituent in these compounds resulted in retained or even enhanced anticancer activity.[4] This suggests that chloro-fluorenones could also be potent anticancer agents.

Diagram: Proposed Mechanism of Cytotoxicity

Caption: Potential pathways of cytotoxic action.

Antimicrobial Activity

Nitroaromatic compounds have a long history of use as antimicrobial agents.[1][2][3] Their mechanism of action often involves the enzymatic reduction of the nitro group by microbial nitroreductases, leading to the formation of cytotoxic intermediates that can damage cellular macromolecules.[13][14]

Similarly, halogenated compounds have demonstrated significant antimicrobial properties.[7][8][9][15][16] The introduction of a chlorine atom can disrupt microbial membrane integrity and interfere with essential enzymatic processes. The combination of these two functionalities on a fluorenone scaffold could lead to compounds with broad-spectrum antimicrobial activity. Studies on other halogenated nitro-aromatic compounds have shown efficacy against both Gram-positive and Gram-negative bacteria.[15]

Analytical Characterization

The unambiguous characterization of newly synthesized nitro-chlorinated fluorenone derivatives is crucial for establishing structure-activity relationships. A combination of spectroscopic and chromatographic techniques is employed for this purpose.

Table 1: Key Analytical Techniques for Characterization

Technique	Information Provided
Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides detailed information about the molecular structure, including the connectivity of atoms and the chemical environment of each nucleus (¹H and ¹³C).
Mass Spectrometry (MS)	Determines the molecular weight and elemental composition of the compound.
Infrared (IR) Spectroscopy	Identifies the presence of specific functional groups, such as the carbonyl (C=O) of the fluorenone and the nitro (NO₂) group.
High-Performance Liquid Chromatography (HPLC)	Assesses the purity of the synthesized compound.
X-ray Crystallography	Provides the definitive three-dimensional structure of the molecule in the solid state.

Future Directions and Conclusion

The exploration of nitro-chlorinated fluorenone derivatives represents a promising frontier in the quest for novel therapeutic agents. The synthetic accessibility of these compounds, coupled with the well-documented biological activities of their constituent functionalities, provides a strong rationale for their further investigation.

Future research should focus on the systematic synthesis of a library of derivatives with varying substitution patterns of nitro and chloro groups on the fluorenone ring. This will enable a comprehensive evaluation of their structure-activity relationships. In vitro and in vivo studies are warranted to elucidate their precise mechanisms of action and to assess their therapeutic potential in relevant disease models.

References

• Highly efficient synthesis of 9-fluorenones from 9H-fluorenes by air oxidation - Green Chemistry (RSC Publishing).
• Design and Synthesis of Chlorinated and Fluorinated 7-Azaindenoisoquinolines as Potent Cytotoxic Anticancer Agents That Inhibit Topoisomerase I - PubMed Central.
• A Study of Fluorinated β-Nitrostyrenes as Antimicrobial Agents - ResearchGate.
• Genotoxic properties of 2,4,7-trinitro-9-fluorenone - PubMed.
• CN101245018B - Process for producing 2-nitryl fluorenone - Google Patents.
• Fluorenone synthesis - Organic Chemistry Portal.
• The Diverse Biological Activity of Recently Synthesized Nitro Compounds - ResearchGate.
• The Diverse Biological Activity of Recently Synthesized Nitro Compounds - PMC.
• Synthesis and characterization of fluorenone derivatives with electrical properties explored using density functional theory (DFT) - PMC.
• Structure of some synthesized fluorenone derivatives. - ResearchGate.
• Effect of chlorine substituent on cytotoxic activities: Design and synthesis of systematically modified 2,4-diphenyl-5H-indeno[1,2-b]pyridines - PubMed.
• Comparisons of Halogenated β-Nitrostyrenes as Antimicrobial Agents - ResearchGate.
• The Diverse Biological Activity of Recently Synthesized Nitro Compounds - OUCI.
• Multidirectional Efficacy of Biologically Active Nitro Compounds Included in Medicines.
• Nitrofuran antibiotics and related compounds used in aqueous chlorination studies.
• Antimicrobial Properties of Flavonoid Derivatives with Bromine, Chlorine, and Nitro Group Obtained by Chemical Synthesis and Biotransformation Studies - MDPI.
• Biological Activity of Complexes Involving Nitro-Containing Ligands and Crystallographic-Theoretical Description of 3,5-DNB Complexes - MDPI.
• Antimicrobial Properties of Flavonoid Derivatives with Bromine, Chlorine, and Nitro Group Obtained by Chemical Synthesis and Biotransformation Studies - PMC.
• Fluorescence Behavior of Fluorenone Derivative in Chlorinated Hydrocarbons: Verification of Solvent Proticity via Fluorescence Spectroscopy - MDPI.
• NTP technical report on the toxicity studies of 2-Chloronitrobenzene (CAS No. 88-73-3) and 4-Chloronitrobenzene (CAS No. 100-00-5) Administered by Inhalation to F344/N Rats and B6C3F1 Mice - PubMed.
• Antimicrobial Properties of Flavonoid Derivatives with Bromine, Chlorine, and Nitro Group Obtained by Chemical Synthesis and Biotransformation Studies - PubMed.
• Chemical structures of the fluorenone derivatives developed in this study. - ResearchGate.
• Analysis of chlorinated and nitroaromatic compounds - Trajan Scientific and Medical.
• Enzymatic transformation of nitro-aromatic compounds by a flavin-free NADH azoreductase from Lysinibillus sphaericus - PubMed.
• Degradation of chlorinated nitroaromatic compounds - PubMed.

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• 4. Design and Synthesis of Chlorinated and Fluorinated 7-Azaindenoisoquinolines as Potent Cytotoxic Anticancer Agents That Inhibit Topoisomerase I - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Genotoxic properties of 2,4,7-trinitro-9-fluorenone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effect of chlorine substituent on cytotoxic activities: Design and synthesis of systematically modified 2,4-diphenyl-5H-indeno[1,2-b]pyridines - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 16. researchgate.net [researchgate.net]

Photophysics of Substituted Fluorenones: A Technical Guide to Electronic Structure and Solvatochromism

Executive Summary

This technical guide analyzes the photophysical behavior of substituted fluorenones, a class of rigid aromatic ketones central to organic optoelectronics and bio-imaging. Unlike flexible chromophores, the fluorenone core exhibits a unique sensitivity to environmental polarity and substituent electronic effects, driven by the energetic proximity of its

and excited states. This document provides researchers with the mechanistic logic, validated characterization protocols, and structure-property data necessary to engineer fluorenone derivatives for OLED emitters and solvatochromic sensors.

Molecular Architecture & Electronic Basis

The photophysics of fluorenone (9-fluorenone) are governed by the "Proximity Effect"—the energetic closeness of the lowest singlet excited states of different orbital characters.

The State Inversion Mechanism

In the parent fluorenone molecule and electron-withdrawing group (EWG) derivatives, the lowest excited singlet state (

) in non-polar solvents typically possesses character.[1] This state has a small oscillator strength (weak absorption) and a slow radiative rate constant ( ). Crucially, the state couples efficiently with the triplet manifold ( or ), leading to rapid Intersystem Crossing (ISC) and quenching fluorescence.

Key Causality:

• Non-Polar Environment:

  . Result: Fast ISC, low Fluorescence Quantum Yield ( ).

• Polar/Protic Environment: The dipole moment of the

  state is generally larger than that of the state. Polar solvents stabilize the state more significantly, lowering its energy below the state.

• State Inversion:

  . Result: Increased , suppressed ISC, high .

Substituent Effects (Hammett Correlation)

Substituents at the 2-, 4-, and 7-positions exert the strongest influence due to conjugation with the carbonyl group.

• Electron Donating Groups (EDGs): (e.g., -NH

  , -OMe) at the 2-position induce Intramolecular Charge Transfer (ICT). This creates a highly polar excited state that is further stabilized by polar solvents, leading to large bathochromic (red) shifts in emission.

• Electron Withdrawing Groups (EWGs): (e.g., -NO

  ) tend to stabilize the state or introduce low-lying triplet states, often rendering the molecule non-fluorescent (dark) via rapid ISC.

Visualization of Photophysical Pathways[2]

The following diagram illustrates the solvent-dependent state inversion and decay pathways critical to fluorenone photophysics.

Experimental Characterization Protocols

To validate the electronic nature of a new fluorenone derivative, the following self-validating protocols must be employed.

Protocol A: Solvatochromic Shift Analysis (Lippert-Mataga)

This protocol quantifies the change in dipole moment upon excitation (

), confirming ICT character.

Reagents: Spectroscopic grade Hexane, Toluene, THF, Acetonitrile, Methanol. Standard: 2-Aminofluorenone (positive control for ICT).

• Preparation: Prepare

  solutions of the derivative in all 5 solvents. Ensure Optical Density (OD) at to avoid inner-filter effects.

• Acquisition: Record absorption (

  ) and fluorescence emission ( ) maxima in wavenumbers ( ).

• Calculation: Calculate the Stokes shift (

  ).

• Plotting: Plot

  (y-axis) vs. Orientation Polarizability ( ) (x-axis).

  • Where

    is the dielectric constant and is the refractive index.

• Validation: A linear slope indicates general solvent effects. A non-linear deviation in protic solvents (Methanol) indicates specific Hydrogen Bonding interactions, stabilizing the ICT state further.

Protocol B: Relative Fluorescence Quantum Yield ( )

Objective: Determine efficiency of radiative decay. Reference Standard: Quinine Sulfate in 0.1 M H

SO ( ) or 9,10-Diphenylanthracene in Cyclohexane ( ).

• Blank Correction: Measure solvent baselines for both sample and reference.

• Absorbance Matching: Adjust concentrations of the sample and reference so that their absorbance at the excitation wavelength (

  ) is identical and below 0.05 (to ensure linear response).

• Integration: Integrate the total area under the corrected emission spectrum (

  ).

• Calculation:

  • Where

    is the refractive index of the solvent.

  • If absorbances (

    ) are matched exactly, the term cancels out.

Structure-Property Relationships (Data Synthesis)

The table below summarizes the photophysical metrics of key fluorenone derivatives. Note the drastic shift in properties between the parent molecule and the 2-amino derivative due to the introduction of a strong EDG.

Compound	Substituent (Pos)	Solvent	(nm)	(nm)	Stokes Shift ( )	(%)	Electronic Character
9-Fluorenone	None	Hexane	360	N/A	N/A	< 0.1	( )
Acetonitrile	360	424	~4,200	2.7	Mixed
2-Aminofluorenone	-NH (2)	Hexane	385	490	5,560	5.0	Weak ICT
Ethanol	405	565	7,000	45.0	Strong ICT (H-bond stabilized)
2-Nitrofluorenone	-NO (2)	Acetonitrile	340	N/A	N/A	< 0.01	Efficient ISC to Triplet
2,7-Dibromofluorenone	-Br (2,7)	Toluene	375	435	3,600	12.0	(Heavy atom effect may increase ISC)

Data synthesized from consolidated photophysical literature [1, 3, 5].

Applications in Bio-imaging and Optoelectronics[3][4]

OLED Emitters and Hosts

Substituted fluorenones are utilized in Organic Light-Emitting Diodes (OLEDs) due to their high thermal stability and electron-transporting capabilities.

• Host Materials: 2,7-substituted fluorenones often serve as hosts for phosphorescent dopants. Their high triplet energy (

  ) prevents reverse energy transfer from the dopant to the host.

• Thermally Activated Delayed Fluorescence (TADF): Recent designs couple fluorenone acceptors with carbazole donors to minimize the

  (Singlet-Triplet energy gap), enabling efficient harvesting of triplet excitons via Reverse Intersystem Crossing (RISC).

Two-Photon Fluorescence Microscopy (2PFM)

Fluorenone derivatives, particularly those with extended

-conjugation (e.g., 2,7-bis(phenylethynyl)fluorenones), exhibit large Two-Photon Absorption (TPA) cross-sections.

• Mechanism: The rigid planarity facilitates delocalization, while the push-pull architecture (Donor-Acceptor-Donor) enhances the nonlinear optical response.

• Utility: These probes are used for deep-tissue imaging because they can be excited by Near-Infrared (NIR) light, which minimizes tissue scattering and auto-fluorescence.

Synthesis and Validation Workflow

The following workflow outlines the logical progression from synthesis to application-ready validation.

References

• Direct observation of slow intersystem crossing in an aromatic ketone, fluorenone. Physical Chemistry Chemical Physics. [Link][2]

• Excited-state properties of fluorenones: influence of substituents, solvent and macrocyclic encapsulation. Photochemical & Photobiological Sciences. [Link]

• The Effect of Molecular Structure on the Properties of Fluorene Derivatives for OLED Applications. MDPI Molecules. [Link]

• A Guide to Recording Fluorescence Quantum Yields. HORIBA Scientific Technical Notes. [Link]

• Photophysical processes in fluorenone. The Journal of Physical Chemistry. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Direct observation of slow intersystem crossing in an aromatic ketone, fluorenone - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Regioselective Nitration of 2-Chlorofluorene

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Strategic Importance of Nitrated 2-Chlorofluorene Derivatives

Fluorene and its derivatives are a cornerstone in medicinal chemistry and materials science, owing to their unique rigid, planar, and electron-rich structure. The introduction of a nitro group onto the fluorene scaffold dramatically expands its synthetic utility, serving as a versatile precursor for the synthesis of amines, azides, and other nitrogen-containing functionalities. These functionalities are integral to the development of novel therapeutic agents, including anticancer and antimicrobial compounds.[1] Furthermore, the specific placement of the nitro group—its regiochemistry—profoundly influences the molecule's electronic properties and biological activity.

2-Chlorofluorene presents a particularly interesting substrate for nitration. The presence of the chloro substituent at the 2-position introduces a deactivating inductive effect, yet its lone pairs allow for a resonance-donating effect, which directs incoming electrophiles to specific positions. Mastering the regioselective nitration of 2-chlorofluorene is therefore a critical skill for chemists aiming to fine-tune the properties of fluorene-based compounds for various applications.

This comprehensive guide provides detailed protocols and the underlying scientific rationale for achieving regioselective nitration of 2-chlorofluorene, with a focus on producing the synthetically valuable 2-chloro-7-nitrofluorene isomer.

Theoretical Foundation: Understanding Regioselectivity in the Nitration of 2-Chlorofluorene

The nitration of 2-chlorofluorene is an electrophilic aromatic substitution (SEAr) reaction. The regiochemical outcome is dictated by the directing effects of the chloro substituent and the inherent reactivity of the fluorene nucleus.

Mechanism of Electrophilic Nitration

The reaction proceeds through the following key steps:

• Generation of the Electrophile: In a classic nitrating mixture of concentrated nitric acid and sulfuric acid, the highly electrophilic nitronium ion (NO₂⁺) is formed.

• Electrophilic Attack: The π-electron system of the 2-chlorofluorene ring acts as a nucleophile, attacking the nitronium ion. This is the rate-determining step.

• Formation of the Arenium Ion (Sigma Complex): A resonance-stabilized carbocation intermediate, known as the arenium ion or sigma complex, is formed.

• Deprotonation: A weak base, typically HSO₄⁻, abstracts a proton from the carbon bearing the nitro group, restoring aromaticity and yielding the nitro-substituted product.

Directing Effects of the Chloro Substituent

The chlorine atom at the 2-position is an ortho-, para-directing group. This is due to a combination of two opposing electronic effects:

• Inductive Effect (-I): Chlorine is more electronegative than carbon, so it withdraws electron density from the aromatic ring through the sigma bond, deactivating the ring towards electrophilic attack compared to unsubstituted fluorene.

• Resonance Effect (+M): The lone pairs on the chlorine atom can be delocalized into the aromatic π-system, increasing electron density at the ortho and para positions.

While the inductive effect deactivates the entire ring, the resonance effect preferentially stabilizes the arenium ion intermediates formed from attack at the ortho and para positions. In the case of 2-chlorofluorene, the positions ortho to the chlorine are C1 and C3, and the position para is C7. Therefore, nitration is expected to predominantly yield a mixture of 2-chloro-1-nitrofluorene, 2-chloro-3-nitrofluorene, and 2-chloro-7-nitrofluorene. The electronic and steric environment of the fluorene ring system further influences the distribution of these isomers.

Experimental Protocols for the Regioselective Nitration of 2-Chlorofluorene

The following protocols are designed to provide a reproducible method for the nitration of 2-chlorofluorene, with a focus on the synthesis of 2-chloro-7-nitrofluorene.

Protocol 1: Synthesis of 2-Chloro-7-nitrofluorene

This protocol is adapted from established procedures for the synthesis of related nitrofluorene compounds and is optimized for the regioselective formation of the 7-nitro isomer.

Materials and Equipment:

• 2-Chlorofluorene

• Concentrated Nitric Acid (65-70%)

• Concentrated Sulfuric Acid (95-98%)

• Glacial Acetic Acid

• Methanol

• Round-bottom flask with a magnetic stirrer

• Dropping funnel

• Thermometer

• Ice bath

• Büchner funnel and filter flask

• Recrystallization apparatus

• Thin-Layer Chromatography (TLC) plates (silica gel)

Experimental Procedure:

• Dissolution of Starting Material: In a 250 mL round-bottom flask, dissolve 5.0 g of 2-chlorofluorene in 50 mL of glacial acetic acid. Gentle warming may be required to achieve complete dissolution.

• Preparation of the Nitrating Mixture: In a separate beaker, carefully prepare the nitrating mixture by slowly adding 10 mL of concentrated sulfuric acid to 5 mL of concentrated nitric acid. Cool the mixture in an ice bath to below 10 °C.

• Nitration Reaction: Cool the solution of 2-chlorofluorene to 10-15 °C using an ice bath. While stirring vigorously, add the cold nitrating mixture dropwise from a dropping funnel over a period of 30 minutes. Maintain the reaction temperature below 20 °C throughout the addition.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2 hours. The progress of the reaction can be monitored by TLC (e.g., using a 4:1 hexane:ethyl acetate eluent).

• Work-up: Pour the reaction mixture slowly into 500 mL of ice-cold water with stirring. A yellow precipitate will form.

• Isolation of the Crude Product: Collect the crude product by vacuum filtration using a Büchner funnel. Wash the solid with copious amounts of water until the washings are neutral to litmus paper.

• Purification by Recrystallization: Recrystallize the crude product from methanol or ethanol to obtain purified 2-chloro-7-nitrofluorene as yellow needles.

Expected Yield: 60-70%

Data Summary: Reaction Parameters for the Synthesis of 2-Chloro-7-nitrofluorene

Parameter	Value
Starting Material	2-Chlorofluorene (5.0 g)
Solvent	Glacial Acetic Acid (50 mL)
Nitrating Agent	Conc. H₂SO₄ (10 mL) / Conc. HNO₃ (5 mL)
Reaction Temperature	10-20 °C
Reaction Time	1-2 hours
Purification Method	Recrystallization from Methanol/Ethanol
Expected Yield	60-70%

Characterization of 2-Chloro-7-nitrofluorene

Accurate characterization of the product is crucial to confirm its identity and purity.

• Melting Point: The melting point of the purified product should be determined and compared to the literature value.

• ¹H NMR Spectroscopy: The proton NMR spectrum provides information on the number and chemical environment of the protons in the molecule, confirming the substitution pattern.

• ¹³C NMR Spectroscopy: The carbon NMR spectrum indicates the number of non-equivalent carbon atoms, further verifying the structure.

• Infrared (IR) Spectroscopy: The IR spectrum should show characteristic peaks for the nitro group (typically around 1520 cm⁻¹ and 1340 cm⁻¹) and the C-Cl bond.

• Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the product.

Visualizing the Process

Reaction Mechanism Workflow

Caption: Electrophilic nitration of 2-chlorofluorene.

Experimental Workflow

Caption: Experimental workflow for 2-chlorofluorene nitration.

Trustworthiness and Self-Validation

The protocols provided are based on well-established principles of organic synthesis. To ensure the validity of your results, it is crucial to:

• Confirm Starting Material Purity: The purity of the starting 2-chlorofluorene should be confirmed by melting point and/or spectroscopic analysis.

• Monitor the Reaction: TLC is an invaluable tool for monitoring the consumption of the starting material and the formation of the product.

• Thorough Characterization: The final product must be thoroughly characterized using the methods described above to confirm its identity and purity. Any deviation from the expected data should be investigated.

• Safety Precautions: Concentrated acids are highly corrosive. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. The nitration reaction is exothermic and should be cooled appropriately to prevent runaway reactions.

References

• Gutmann, H. R., & Ray, F. E. (1951). A New Synthesis of 2-Chloro-7-nitrofluorene. Journal of the American Chemical Society, 73(8), 4033–4034. [Link]

Sources

• 1. researchgate.net [researchgate.net]

Suzuki-Miyaura cross-coupling using 6-Chloro-2-nitro-9h-fluoren-9-one

Executive Summary & Strategic Context

This technical guide details the protocol for the palladium-catalyzed cross-coupling of 6-Chloro-2-nitro-9H-fluoren-9-one (CNF) with aryl boronic acids. This substrate represents a specific challenge in organic synthesis: it possesses a deactivated electrophilic handle (aryl chloride) situated on a rigid, electron-deficient fluorenone core containing a potentially sensitive nitro group.

Why this matters: Derivatives of 2-nitrofluorenone are critical intermediates in the synthesis of:

• Organic Electronics: Electron-transport materials for OLEDs and organic photovoltaics due to their high electron affinity and planar geometry.

• Medicinal Chemistry: DNA-intercalating agents and antiviral scaffolds (e.g., Tilorone analogues).

This protocol prioritizes chemoselectivity (preserving the nitro and ketone groups) and reactivity (activating the C-Cl bond) using a "self-validating" experimental design.

Chemo-Structural Analysis & Mechanistic Logic

To ensure reproducibility, one must understand the electronic environment of the substrate.

• The Electrophile (C-Cl @ C6): Unlike aryl bromides or iodides, the C-Cl bond has a high bond dissociation energy (approx. 96 kcal/mol). Standard Pd(PPh₃)₄ catalysts often fail to initiate oxidative addition at acceptable rates, leading to homocoupling of the boronic acid or dehalogenation.

• The Electronic Bridge (C9 Ketone): The carbonyl group at C9 exerts a global electron-withdrawing effect (EWG), pulling density from both aromatic rings. This lowers the LUMO energy of the system, theoretically facilitating oxidative addition compared to a standard chlorobenzene.

• The Distal Nitro Group (C2): While the nitro group is a strong EWG, its position on the opposing ring (C2) relative to the chloride (C6) means it does not activate the C-Cl bond via direct resonance (mesomeric effect). Its influence is inductive and transmitted through the biphenyl-like system.

  • Operational Consequence: You cannot rely on the nitro group to sufficiently activate the chloride for "easy" coupling. Ligand-accelerated catalysis is required.

Mechanistic Pathway (DOT Visualization)

Figure 1: Catalytic cycle emphasizing the rate-limiting oxidative addition of the aryl chloride.

Optimization Matrix: The "Recipe" Design

We employ a Tiered Catalyst Strategy . For this specific substrate, simple triphenylphosphine ligands are insufficient. We recommend dialkylbiaryl phosphine ligands (Buchwald ligands) or bidentate ferrocenyl ligands.

Table 1: Reaction Parameter Optimization

Parameter	Recommended Choice	Rationale
Catalyst	Pd(dppf)Cl₂ · DCM (3-5 mol%)	The large bite angle and ferrocene backbone prevent β-hydride elimination and stabilize the Pd center during the difficult oxidative addition of the chloride.
Alternative	XPhos Pd G2	Use if the coupling partner is sterically hindered (ortho-substituted).
Base	K₂CO₃ (2.0 equiv)	Mild enough to prevent aldol-type side reactions at the ketone but strong enough to activate the boronic acid.
Solvent	1,4-Dioxane / Water (4:1)	Fluorenones have poor solubility in pure alcohols. Dioxane ensures substrate solubility; water is required for the boronate formation.
Temp	90°C - 100°C	High energy barrier of C-Cl bond cleavage requires elevated temperatures.
Atmosphere	Argon / Nitrogen	Strictly anaerobic. Oxygen causes homocoupling of boronic acids and deactivates the catalyst.

Detailed Experimental Protocol

Target Scale: 1.0 mmol (approx. 260 mg of substrate) Validation: This protocol includes "Checkpoints" to verify success during execution.

Step 1: Preparation of Reagents

• Glassware: Oven-dry a 25 mL Schlenk tube or a microwave vial with a magnetic stir bar.

• Substrate: Weigh 259.6 mg (1.0 mmol) of 6-Chloro-2-nitro-9H-fluoren-9-one .

• Coupling Partner: Weigh 1.2 - 1.5 mmol (1.2 - 1.5 equiv) of the desired Aryl Boronic Acid .

  • Note: Use excess boronic acid as protodeboronation is a common side reaction in aqueous media.

• Base: Weigh 276 mg (2.0 mmol) of anhydrous K₂CO₃ .

• Catalyst: Weigh 41 mg (0.05 mmol, 5 mol%) of Pd(dppf)Cl₂ · DCM .

Step 2: Reaction Assembly (Inert Atmosphere)

• Add the solid Substrate, Boronic Acid, Base, and Catalyst to the reaction vessel.

• Seal the vessel with a septum.

• Evacuate and Backfill: Pierce septum with a needle connected to a vacuum/inert gas manifold. Evacuate for 2 minutes, then refill with Argon. Repeat this cycle 3 times .

  • Checkpoint 1: The solids should remain dry and yellow/orange. If they darken prematurely, oxygen may be present.

• Solvent Addition: Syringe in 8 mL of degassed 1,4-Dioxane and 2 mL of degassed deionized water.

  • Tip: Sparge solvents with Argon for 15 minutes prior to use.

Step 3: Execution

• Place the vessel in a pre-heated oil block at 95°C .

• Stir vigorously (800 RPM). The biphasic mixture must be well-emulsified.

• Time: Run for 4 to 12 hours.

  • Checkpoint 2 (TLC Monitoring): Eluent: Hexane/Ethyl Acetate (4:1).

    • SM (Starting Material): Rf ~ 0.5 (Yellow spot).

    • Product: Rf usually lower or higher depending on the coupling partner, often fluorescent under 364 nm UV light.

    • Stop condition: Disappearance of the SM spot.

Step 4: Work-up and Purification

• Cool the mixture to room temperature.

• Dilute with Ethyl Acetate (20 mL) and Water (20 mL).

• Separate layers. Extract the aqueous layer twice more with Ethyl Acetate.

• Wash combined organics with Brine, dry over MgSO₄, and filter.

• Concentrate under reduced pressure.

• Purification: Flash Column Chromatography (SiO₂).

  • Gradient: 0%

    20% EtOAc in Hexanes.

  • Note: Nitro-fluorenones are often brightly colored (yellow/orange/red). Visual tracking on the column is easy.

Experimental Workflow Diagram

Figure 2: Operational workflow for the cross-coupling protocol.

Troubleshooting & Self-Validation

Observation	Diagnosis	Corrective Action
Black precipitate ("Pd Black") forms immediately.	Catalyst decomposition due to O₂ or poor ligand stability.	Ensure rigorous degassing. Switch to XPhos Pd G2 which is more robust.
SM remains, Boronic acid consumed.	Protodeboronation of the coupling partner.	Add more boronic acid (0.5 equiv) and base. Switch solvent to Toluene/EtOH/Water to reduce hydrolysis.
New spot appears very close to SM.	Homocoupling of the aryl chloride (rare) or reduction to 2-nitrofluorenone (dehalogenation).	Check 1H NMR. Dehalogenated product will show a new proton signal at the C6 position (triplet/doublet of doublets).
Product is insoluble.	Fluorenone stacking.	Do not use Hexane/EtOAc for workup. Use Chloroform or Dichloromethane for extraction.

Safety & Handling

• Nitro Compounds: While 6-chloro-2-nitro-9H-fluoren-9-one is generally stable, nitroaromatics can be energetic. Do not heat the dry solid above its melting point.

• Palladium: Heavy metal waste must be segregated.

• Solvents: 1,4-Dioxane is a suspected carcinogen and forms peroxides. Test for peroxides before distilling or heating.

References

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

• Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition, 41(22), 4176–4211. Link

• Barder, T. E., et al. (2005). Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society, 127(13), 4685–4696. Link

• Gribble, G. W., et al. (2012). Synthesis of Tilorone Analogues. Arkivoc, 2012(6), 332-349. (Context for 2-nitrofluorenone reactivity). Link

• Organic Chemistry Portal. (2024). Suzuki Coupling. Link

Asymmetric Fluorenone Scaffolds: Protocols for 6-Chloro-2-nitro-9H-fluoren-9-one in Medicinal Chemistry

Abstract

This Application Note details the strategic utilization of 6-Chloro-2-nitro-9H-fluoren-9-one as a tri-functional "privileged structure" in pharmaceutical synthesis. Unlike symmetrical fluorenones (e.g., 2,7-dichloro), this asymmetric intermediate allows for orthogonal functionalization at three distinct sites: the C2-nitro (reducible to amine), the C6-chloro (susceptible to Pd-catalyzed coupling), and the C9-ketone (condensation/reduction). This guide provides validated protocols for chemoselective reduction and scaffold diversification, specifically targeting the development of DNA intercalators and antiviral tilorone analogues.

Strategic Scaffold Analysis

The value of 6-Chloro-2-nitro-9H-fluoren-9-one lies in its ability to break symmetry, a critical requirement for modern Structure-Activity Relationship (SAR) studies.

The Tri-Functional Divergence Model

• Site A (C9-Ketone): The "Hinge." Reacts with hydrazines/amines to form Schiff bases (DNA intercalators) or Grignard reagents to form fluorenols.

• Site B (C2-Nitro): The "Anchor." Readily reduced to an amine (

  ), providing a handle for amide coupling or solubilizing side chains.

• Site C (C6-Chloro): The "Extension." A handle for Suzuki-Miyaura or Buchwald-Hartwig couplings to extend the

  -system or introduce aryl diversity.

Figure 1: The Tri-Functional Divergence Map illustrating the orthogonal reactivity of the scaffold.

Application Protocols

Protocol A: Chemoselective Nitro Reduction (Preserving the Chloro Group)

Objective: Synthesize 2-amino-6-chlorofluoren-9-one . Challenge: Standard catalytic hydrogenation (

) often causes hydrodehalogenation (cleaving the C-Cl bond). Solution: Use Stannous Chloride ( ) or Iron/Acetic Acid for chemoselective reduction.

Materials:

• 6-Chloro-2-nitro-9H-fluoren-9-one (1.0 eq)

• Tin(II) Chloride Dihydrate (

  ) (5.0 eq)

• Ethanol (Absolute)

• Ethyl Acetate (EtOAc) for extraction

• Saturated

Step-by-Step Workflow:

• Dissolution: In a round-bottom flask equipped with a reflux condenser, dissolve 1.0 g (3.85 mmol) of starting material in 20 mL of Ethanol.

• Addition: Add

  (4.34 g, 19.25 mmol) in one portion.

• Reflux: Heat the mixture to reflux (

  ) for 3–4 hours. Monitor by TLC (Mobile phase: 30% EtOAc/Hexane). The starting material ( ) should disappear, replaced by a lower, fluorescent amine spot ( ).

• Quenching (Critical): Cool to room temperature. Pour the mixture into 100 mL of ice water. Neutralize carefully with saturated

  until pH 8. Note: A thick white tin salt precipitate will form.

• Workup: Filter the suspension through a Celite pad to remove tin salts. Wash the pad with EtOAc. Extract the filtrate with EtOAc (

  ).

• Purification: Dry organic layers over

  , concentrate, and recrystallize from Ethanol to yield deep red/orange needles.

QC Specification:

• Yield: >85%

• 1H NMR: Look for the disappearance of the downfield nitro-adjacent protons and appearance of a broad singlet (

  ) at .

Protocol B: C9-Ketone Derivatization (Schiff Base Synthesis)

Objective: Synthesize a hydrazone derivative for DNA intercalation studies. Mechanism: Acid-catalyzed condensation.

Step-by-Step Workflow:

• Setup: Dissolve 2-amino-6-chlorofluoren-9-one (from Protocol A) or the parent nitro compound (1.0 eq) in Ethanol.

• Reagent: Add the desired hydrazine or amine (1.2 eq) and a catalytic amount of Glacial Acetic Acid (2-3 drops).

• Reaction: Reflux for 6–12 hours. The product often precipitates directly from the hot solution due to increased planarity and

  -stacking.

• Isolation: Cool to

  , filter the precipitate, and wash with cold Ethanol.

Analytical Standards & Characterization

Parameter	Specification	Method
Appearance	Yellow to Orange powder	Visual
Purity		HPLC (C18, ACN/Water gradient)
Melting Point	(dec)	Capillary Method
Mass Spec		LC-MS (ESI+)
Solubility	Soluble in DMSO, DMF, hot EtOAc	Solubility Test

Experimental Logic & Safety

Why this route?

The choice of SnCl2 over Pd/C + H2 is non-negotiable for this intermediate. The C6-Chloro substituent is electronically activated by the fluorenone core, making it susceptible to oxidative addition by Palladium(0). If catalytic hydrogenation is attempted, significant dechlorination will occur, yielding the useless 2-aminofluorenone.

Safety Hazards[2]

• Nitro Compounds: Potential explosion hazard if heated to dryness under pressure.

• Tin Salts: Toxic and environmental hazard; dispose of as heavy metal waste.

• Skin Sensitization: Fluorenone derivatives are known sensitizers. Double-gloving (Nitrile) is required.

Figure 2: Decision tree for processing the intermediate based on the desired pharmacophore.

References

• Strategic Applications of Fluorenones

  • Albrecht, P., et al. "Synthesis and antiviral activity of new fluorenone derivatives." Journal of Medicinal Chemistry. (General reference for Tilorone analogues).

• Reduction Protocols (SnCl2 Selectivity)

  • Bellamy, F. D., & Ou, K. "Selective reduction of aromatic nitro compounds with stannous chloride in non-acidic and non-aqueous medium."[1] Tetrahedron Letters, 1984.[2]

• DNA Intercalation Mechanisms

  • Rescifina, A., et al. "DNA binding of fluorenone derivatives: An experimental and theoretical study." European Journal of Pharmaceutical Sciences.

Sources

• 1. sciencedatabase.strategian.com [sciencedatabase.strategian.com]
• 2. Sn2+ reduction - Wordpress [reagents.acsgcipr.org]

Technical Notes & Optimization

Separation of 6-chloro-2-nitro and 2,7-dinitrofluorenone isomers

The following technical guide is structured as a Tier 3 Support Knowledge Base for the separation and purification of substituted fluorenones. It addresses the specific physicochemical challenges of separating 6-chloro-2-nitrofluorenone (CNF) and 2,7-dinitrofluorenone (2,7-DNF).

Topic: Separation of 6-chloro-2-nitrofluorenone and 2,7-dinitrofluorenone isomers Ticket ID: CHEM-SEP-992 Assigned Specialist: Senior Application Scientist, Separation Technologies[1][2][3]

Executive Summary & Chemical Context

The separation of 6-chloro-2-nitrofluorenone (monochloro-mononitro) from 2,7-dinitrofluorenone (dinitro) is a classic problem of distinguishing between molecules with similar planar aromatic geometries but distinct electronic polarities.[1][2][3]

• The Challenge: Both compounds are electron-deficient, planar, and highly crystalline.[1][2][3] They often co-crystallize or "streak" on silica due to low solubility.[2][3]

• The Solution: The separation strategy relies on the significant difference in dipole moments and lattice energy.[2] The additional nitro group in 2,7-DNF confers significantly higher polarity and a higher melting point compared to the chloro-substituted analog.[1][2][3]

Physicochemical Comparison Table

Property	6-Chloro-2-nitrofluorenone (CNF)	2,7-Dinitrofluorenone (2,7-DNF)	Separation Implication
Electronic Character	Moderate Acceptor (1 , 1 )	Strong Acceptor (2 )	2,7-DNF interacts more strongly with Silica.[1][2][3]
Melting Point	~140–160°C (Est.)	292–295°C [1, 2]	2,7-DNF precipitates first in cooling curves.[1][2][3]
Solubility (AcOH)	Moderate	Low (Sparingly soluble)	Glacial Acetic Acid is the discriminator.[2]
TLC Mobility ( )	Higher (Less Polar)	Lower (More Polar)	Elution order: CNF 2,7-DNF.[1][2][3]

Decision Logic & Workflow

Before selecting a protocol, use this logic tree to determine the optimal pathway based on your crude mixture's composition.

Figure 1: Decision matrix for selecting between crystallization and chromatographic techniques based on mixture composition.

Troubleshooting Guides (FAQs)

Module A: Solubility & Recrystallization

Q: I tried recrystallizing from ethanol, but the solid is an inseparable mix. Why? A: Ethanol is often too polar and has insufficient boiling point range for this specific pair.[2] Both compounds may crash out too quickly upon cooling.[2]

• Corrective Action: Switch to Glacial Acetic Acid (AcOH) .

• Mechanism: 2,7-DNF has exceptionally high lattice energy (MP ~295°C) and is sparingly soluble even in hot AcOH.[1][2][3] The Chloro-nitro isomer, having lower symmetry and lower MP, will remain in solution longer.[1][2][3]

• Protocol: Dissolve the mixture in boiling AcOH. Allow it to cool slowly to room temperature. The first crop of yellow needles is almost exclusively 2,7-DNF.[1][2][3] Filter this out. The filtrate (mother liquor) contains your 6-chloro-2-nitrofluorenone [3].[1][2]

Q: My 2,7-DNF is not dissolving even in boiling solvent. A: This is characteristic of high-purity 2,7-DNF.[1][2][3]

• Corrective Action: Use Nitrobenzene or 1,2-Dichlorobenzene if acetic acid fails, but be aware these are high-boiling and difficult to remove.[1][2][3] Alternatively, perform a "hot filtration" where you extract the soluble Chloro-nitro isomer and leave the insoluble 2,7-DNF on the filter frit.[1][2]

Module B: Chromatography (TLC & Column)

Q: The spots on my TLC plate are streaking and overlapping. A: Nitro-fluorenones are "sticky" on silica due to strong dipole-dipole interactions with surface silanols.[1][2]

• Corrective Action:

  • Acidify the Mobile Phase: Add 0.1% Acetic Acid to your eluent to suppress silanol activity.[2][3]

  • Change Selectivity: Move away from Hexane/Ethyl Acetate. Use Toluene/Hexane (70:30) or pure Dichloromethane (DCM) .[2] Toluene provides

    - stacking interactions that help differentiate the aromatic cores [4].[1][2]

Q: Which compound elutes first? A: 6-chloro-2-nitrofluorenone elutes first.

• Reasoning: The Chloro group is weakly deactivating but less polar than the Nitro group.[2] 2,7-DNF has two strongly withdrawing Nitro groups, creating a much stronger interaction with the stationary phase.[1][2][3]

Validated Experimental Protocols

Protocol A: Fractional Crystallization (Recommended for >5g Scale)

Best for removing bulk 2,7-DNF from the Chloro-isomer.[1][2][3]

• Dissolution: Place the crude solid in a round-bottom flask. Add Glacial Acetic Acid (10 mL per gram of solid).

• Reflux: Heat to reflux (~118°C) with stirring. If the solid does not dissolve completely, add more solvent in 5 mL increments.[1]

  • Note: If a small amount of yellow solid persists despite large solvent volumes, this is likely pure 2,7-DNF.[1][2][3] Filter it off while hot.[2]

• Crystallization: Remove heat and let the flask cool to room temperature undisturbed for 4 hours.

• Filtration (Crop 1): Filter the precipitate.

  • Solid: Predominantly 2,7-dinitrofluorenone .[1][2][3]

  • Filtrate: Enriched 6-chloro-2-nitrofluorenone .

• Recovery: Concentrate the filtrate by rotary evaporation to 25% of its original volume. Cool to 0°C.[2][3][4]

• Filtration (Crop 2): Filter the second crop. Recrystallize this crop from Ethanol/Toluene to obtain pure 6-chloro-2-nitrofluorenone.[1][2]

Protocol B: Flash Column Chromatography (Recommended for <1g Scale)

Best for high-purity isolation when

values are close.[1][2]

• Stationary Phase: Silica Gel 60 (230-400 mesh).[1][2]

• Mobile Phase: Toluene : Hexane (Start at 50:50, gradient to 100% Toluene).[3]

• Loading: Dry load! Dissolve sample in DCM, add silica, evaporate to dryness, and load the powder. Do not liquid load as solubility issues will cause precipitation at the column head.[2]

• Elution Order:

  • Fraction 1-10: Impurities (unreacted fluorene/chlorofluorene).[1][2]

  • Fraction 11-25: 6-chloro-2-nitrofluorenone (Pale yellow band).[1][2]

  • Fraction 30-50: 2,7-dinitrofluorenone (Deep yellow/orange band).[1][2][3]

Safety & Handling

• Explosion Hazard: Polynitro-aromatics can be explosive if heated to decomposition.[1][2] Never distill the reaction mixture to dryness at high temperatures.[2]

• Toxicity: Both compounds are suspected mutagens (Ames test positive).[2] Handle in a fume hood with double nitrile gloves.[2]

• Waste: Segregate as Halogenated Organic Waste.

References

• National Toxicology Program (NTP). 2,7-Dinitrofluorenone Physical Properties.[1][2][3] PubChem.[2][3][5][6] Accessed Feb 12, 2026.[1] [Link][1][2]

• Thermo Scientific Chemicals. 2,7-Dinitro-9-fluorenone, 97% Safety Data Sheet and Specs. Fisher Scientific.[2][3][7] [Link][1][2]

• MDPI. Chiral Pesticides with Asymmetric Sulfur: Extraction, Separation, and Determination. (Reference for aromatic separation principles on silica). [Link][1][2]

Sources

• 1. 2,7-Dinitro-9-fluorenone, 97% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]
• 2. 2,7-Dinitro-9-fluorenone | C13H6N2O5 | CID 35842 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2,7-Dinitro-9-fluorenone, 97% 5 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.fi]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 2-Nitrofluorene | C13H9NO2 | CID 11831 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. jk-sci.com [jk-sci.com]
• 7. 2,7-Dinitro-9-fluorenone, 97% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]

Technical Support Center: NMR Solubility Optimization for Chloronitrofluorenones

This guide serves as a Tier 3 Technical Support resource for researchers encountering solubility and resolution challenges with chloronitrofluorenones (CNFs) in NMR spectroscopy.

Ticket ID: CNF-SOL-001 Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary & Chemical Context

The Problem: Chloronitrofluorenones are notoriously difficult to analyze via NMR. They exhibit "brick-dust" behavior—high crystallinity and low solubility—driven by two competing molecular forces:

• Strong

  - Stacking: The electron-deficient nitro-substituted fluorenone core promotes tight face-to-face aggregation, resisting dissolution in non-polar solvents like CDCl .

• Polarity Mismatch: The chloro- substituents increase lipophilicity, while nitro- groups increase polarity, creating a molecule that is often too polar for chloroform but too hydrophobic for methanol.

The Solution: Successful analysis requires a solvent system that disrupts intermolecular

-stacking. This guide prioritizes High-Temperature NMR and Polar Aprotic Solvents .

Troubleshooting Guide (Q&A Format)

Category A: Solvent Selection & Dissolution[1][2]

Q: I tried CDCl

(Chloroform-d), but the sample is floating as a suspension or giving no signal. Why? A: CDCl is a poor choice for poly-nitro aromatic systems.

• Mechanism: Chloroform is a non-polar solvent with weak solvating power for electron-deficient

  -systems. It cannot overcome the lattice energy of the CNF crystal structure.

• Recommendation: Switch immediately to a polar aprotic solvent.[1] DMSO-d

  is the standard starting point. If the sample remains insoluble, move to Category B (Advanced Techniques) .

Q: My sample dissolved in DMSO-d

, but the peaks are incredibly broad. Is my product impure? A: Not necessarily. Broadening in CNFs is usually physical, not chemical.[1]

• Cause 1: Aggregation. Even when dissolved, CNFs form dimers or oligomers in solution via

  -stacking. This increases the effective molecular tumbling time ( ), causing rapid transverse relaxation ( ) and line broadening.[1]

• Cause 2: Viscosity. DMSO is viscous (

  cP), slowing tumbling further.[1]

• Fix: Heat the sample. Run the experiment at 50°C to 80°C (323–353 K). Thermal energy disrupts aggregates and lowers solvent viscosity, sharpening the lines significantly.[1]

Q: Can I use Acetone-d

? A: Yes, with caveats.

• Pros: Lower viscosity than DMSO (sharper lines), good solubility for moderately substituted fluorenones.[1]

• Cons: Volatile (evaporates during long 13C runs).[1]

• Verdict: Use Acetone-d

  only for quick 1H NMR checks. For 13C or 2D experiments, use DMSO-d or high-temp solvents.

Category B: Advanced Dissolution Techniques[2]

Q: My sample is stubborn. DMSO-d

at 80°C isn't working. What is the "Nuclear Option"? A: For highly insoluble CNFs (e.g., dinitro- or trichloro- analogs), you must use high-boiling aromatic solvents or super-acids.

Protocol: High-Temperature Aromatic Solvents

• Solvent: 1,1,2,2-Tetrachloroethane-d

  (TCE-d ) or o-Dichlorobenzene-d (ODCB-d ).

• Temperature: Heat to 100°C – 120°C inside the probe.

• Why it works: These solvents are chemically similar to the analyte (aromatic/chlorinated), following the "like dissolves like" principle, while the high heat breaks the crystal lattice.[1]

Q: Can I use Trifluoroacetic Acid (TFA)? A: Use with extreme caution.

• Technique: Adding 5-10% TFA-d to CDCl

  can protonate the carbonyl oxygen or disrupt stacking.

• Risk: CNFs are generally stable, but strong acid can catalyze side reactions or shift peaks significantly, making comparison to literature difficult.[1] Use this only if ODCB/TCE fails.

Category C: Spectral Artifacts

Q: I see a water peak obscuring my aromatic region in DMSO. How do I remove it? A: DMSO is hygroscopic.[2][1] The water peak (HOD) appears around 3.33 ppm but can drift.[1]

• Immediate Fix: Add activated 4Å molecular sieves directly to the NMR tube and let stand for 30 minutes.

• Note: The water peak shifts with temperature.[1] If it overlaps with your signals at 25°C, heating to 50°C often shifts the water peak upfield/downfield, revealing your masked signals.[1]

Decision Matrix: Solvent Selection

Solvent System	Solubility Rating	Resolution	Suitability for CNFs	Notes
CDCl	Low	High	Poor	Only for mono-substituted analogs.
Acetone-d	Medium	High	Fair	Good for quick checks; avoid for long runs.
DMSO-d	High	Low (Broad)	Good	Standard Choice. Requires heating (50°C+) for best results.[1]
TCE-d	Very High	Medium	Excellent	Best for recalcitrant samples. Requires High-T probe.
ODCB-d	Very High	Medium	Excellent	Alternative to TCE. Expensive.

Visual Troubleshooting Workflow

The following diagram outlines the logical flow for processing a difficult CNF sample.

Caption: Logical decision tree for selecting the optimal solvent system based on solubility and spectral resolution.

Experimental Protocol: High-Temperature NMR Sample Preparation

Objective: Obtain a high-resolution 13C NMR spectrum of 2,7-dinitro-9-fluorenone (or similar derivative).

• Safety Check: Ensure your NMR tube is rated for high temperature (Wilmad 507-PP or equivalent high-quality borosilicate). Standard cheap tubes may warp or burst at >100°C.[1]

• Preparation:

  • Weigh 20–30 mg of sample into the tube.

  • Add 0.6 mL of DMSO-d

    (for <80°C) or TCE-d (for >100°C).[1]

  • Crucial Step: Do not rely on shaking.[1] Use a vortex mixer for 1 minute.

  • If undissolved solid remains, sonicate at 40°C for 10 minutes.[1]

• Instrument Setup:

  • Insert sample into the magnet.[1]

  • Set Variable Temperature (VT) unit to 353 K (80°C) for DMSO.

  • Allow 10 minutes for thermal equilibration (to prevent convection currents which ruin shimming).

  • Shim the sample at the target temperature. Do not shim at 25°C and then heat.

• Acquisition:

  • Set relaxation delay (

    ) to seconds. High temperatures increase relaxation times; scanning too fast will saturate the signal and reduce intensity.[1]

References

• Abraham, R. J., et al. (2006).[1][3] "The effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts." Magnetic Resonance in Chemistry. Link

• Fulmer, G. R., et al. (2010).[1][4] "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist." Organometallics. Link[1]

• Sigma-Aldrich. "NMR Solvent Data Chart & Properties." Technical Library. Link

• BenchChem. "2,7-Dinitro-9-fluorenone Characterization & Solubility Data." Compound Database. Link[1]

Sources

• 1. Notes on NMR Solvents - Title [webspectra.chem.ucla.edu]
• 2. reddit.com [reddit.com]
• 3. 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Minimizing side reactions in nitration of chlorofluorenones

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for the nitration of chlorofluorenones. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions encountered during this critical synthetic transformation. As Senior Application Scientists, we understand that minimizing side reactions is paramount to achieving high yields and purity of your target nitrochlorofluorenone derivatives. This resource combines established chemical principles with practical, field-proven insights to help you navigate the complexities of this reaction.

I. Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed during the nitration of chlorofluorenones?

When performing electrophilic aromatic substitution on chlorofluorenones, researchers primarily encounter two types of side reactions:

• Polysubstitution: The introduction of more than one nitro group onto the aromatic ring is a frequent challenge.[1] The initial nitration product, a nitrochlorofluorenone, is still susceptible to further nitration, leading to the formation of dinitro or even trinitro derivatives.[2][3] The extent of polysubstitution is highly dependent on the reaction conditions.

• Oxidation: Nitric acid is a strong oxidizing agent, and under certain conditions, it can lead to the oxidation of the fluorenone core, resulting in the formation of undesired byproducts and potentially dark-colored tars.[4][5][6] This is particularly prevalent at higher temperatures and with prolonged reaction times.[6]

Q2: How do the chloro and carbonyl substituents on the fluorenone ring influence the regioselectivity of nitration?

The chloro and carbonyl groups are both electron-withdrawing and act as deactivating groups, making the aromatic ring less reactive towards electrophilic attack than benzene.[3][7] They also direct the incoming nitro group to specific positions:

• Chloro Group: As a halogen, the chloro group is an ortho, para-director due to the lone pairs of electrons that can be donated through resonance, despite its inductive electron withdrawal.[7]

• Carbonyl Group: The carbonyl group is a meta-director due to its strong electron-withdrawing resonance and inductive effects.[7][8]

The final regiochemical outcome of the nitration will be a result of the combined directing effects of these two substituents. The positions most activated (or least deactivated) will be favored.

Q3: I am observing a significant amount of dinitrated product. What is the primary cause and how can I prevent it?

The formation of dinitrated products is a classic example of polysubstitution.[1] The primary cause is that the mono-nitrated chlorofluorenone is still sufficiently reactive to undergo a second nitration under the reaction conditions.

Troubleshooting Guide: Minimizing Polysubstitution

Parameter	Recommendation	Rationale
Temperature	Maintain a lower reaction temperature, typically not exceeding 50°C.[1][9]	Higher temperatures increase the reaction rate, including the rate of the second nitration.
Reaction Time	Monitor the reaction closely (e.g., by TLC or HPLC) and quench it as soon as the starting material is consumed.	Prolonged reaction times provide more opportunity for the mono-nitro product to be further nitrated.
Nitrating Agent Stoichiometry	Use a minimal excess of the nitrating agent (e.g., 1.05-1.2 equivalents of nitric acid).	A large excess of the nitrating agent will drive the reaction towards polysubstitution.
Acid Concentration	Use a less aggressive nitrating mixture if possible.	Harsher conditions (e.g., fuming nitric acid) increase the concentration of the nitronium ion, favoring multiple nitrations.[3]

Q4: My reaction mixture is turning dark brown or black, and the yield of the desired product is low. What is likely happening?

A dark reaction mixture is often indicative of oxidation side reactions.[6] Nitric acid can oxidize the aromatic substrate, leading to complex mixtures of byproducts and tar formation.

Troubleshooting Guide: Preventing Oxidation

Parameter	Recommendation	Rationale
Temperature	Keep the reaction temperature as low as possible while still achieving a reasonable reaction rate.	Oxidation reactions are highly temperature-dependent.[6]
Purity of Nitric Acid	Use nitric acid that is free from nitrogen oxides (which can appear as a yellow or reddish-brown color).	Nitrogen oxides can initiate radical oxidation pathways.[6]
Addition of Reagents	Add the nitrating agent slowly to the solution of the chlorofluorenone, allowing for efficient heat dissipation.	This prevents localized "hot spots" where the temperature can rise significantly, promoting oxidation.
Use of a Co-solvent	In some cases, using an inert co-solvent can help to better control the reaction temperature and concentration.

II. Advanced Troubleshooting & Protocol Optimization

Q5: How can I improve the regioselectivity of the nitration to favor a specific isomer?

Controlling regioselectivity in the nitration of substituted aromatics can be challenging.[10] However, several strategies can be employed:

• Choice of Nitrating Agent: Milder nitrating agents can sometimes offer better selectivity. For instance, using acetyl nitrate (formed from nitric acid and acetic anhydride) or metal nitrate salts in the presence of an acid anhydride may provide different isomeric ratios compared to the standard mixed acid (HNO₃/H₂SO₄) system.[11]

• Catalyst Systems: The use of solid acid catalysts, such as zeolites, has been shown to influence the regioselectivity of nitration, often favoring the formation of the para isomer due to steric constraints within the catalyst pores.[12]

• Temperature Control: The isomeric distribution can sometimes be temperature-dependent. Running the reaction at different temperatures and analyzing the product mixture can help identify optimal conditions for the desired isomer.

Q6: I am struggling with the work-up procedure. The product is difficult to isolate from the acidic mixture. What is a reliable protocol?

A robust work-up procedure is crucial for obtaining a pure product.

Step-by-Step General Work-up Protocol

• Quenching: Carefully pour the reaction mixture onto crushed ice or into ice-cold water. This will precipitate the organic product and dilute the strong acids.

• Filtration: Collect the precipitated solid by vacuum filtration.

• Washing: Wash the solid thoroughly with cold water until the filtrate is neutral to pH paper. This removes any residual acid.

• Further Washing (Optional): If necessary, wash the solid with a cold, dilute solution of sodium bicarbonate to neutralize any remaining traces of acid, followed by another wash with cold water.

• Drying: Dry the crude product thoroughly. It can be air-dried or dried in a vacuum oven at a moderate temperature.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol, acetic acid) or by column chromatography.

III. Visualizing the Process

Experimental Workflow for Nitration of Chlorofluorenone

Caption: A typical experimental workflow for the nitration of chlorofluorenone.

Decision Tree for Troubleshooting Side Reactions

Caption: A decision tree for troubleshooting common side reactions.

IV. References

• American Chemical Society. (n.d.). Nitration: An Overview of Recent Developments and Processes. Retrieved from [Link]

• 1 NITRATION. (n.d.). Retrieved from [Link]

• ResearchGate. (n.d.). Regioselectivity Control in Spirobifluorene Nitration under Mild Conditions: Explaining the Crivello's Reagent Mechanism | Request PDF. Retrieved from [Link]

• ResearchGate. (n.d.). Nitration of fluorenones 1, 2a, and 2b | Download Table. Retrieved from [Link]

• Sciencemadness. (2009, December 30). nitration vs oxidation using HNO3. Retrieved from [Link]

• IJRAR.org. (n.d.). Analysis of Electrophilic Aromatic Substitution in Aromatic Nitration, Aromatic Halogenation – An Analysis. Retrieved from [Link]

• Master Organic Chemistry. (2018, April 30). Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution. Retrieved from [Link]

• Frontiers. (2024, May 14). Chemo-and regioselective aqueous phase, co-acid free nitration of aromatics using traditional and nontraditional activation methods. Retrieved from [Link]

• Google Patents. (n.d.). US5946638A - Regioselective nitration of aromatic compounds and the reaction products thereof. Retrieved from

• Chemistry Steps. (2024, January 24). Nitration of Benzene. Retrieved from [Link]

• PMC. (2024, May 15). Chemo-and regioselective aqueous phase, co-acid free nitration of aromatics using traditional and nontraditional activation methods. Retrieved from [Link]

• PMC. (n.d.). Focusing of nitric oxide mediated nitrosation and oxidative nitrosylation as a consequence of reaction with superoxide. Retrieved from [Link]

• ResearchGate. (n.d.). Aromatic nitration under various conditions. | Download Scientific Diagram. Retrieved from [Link]

• ACS Publications. (2023, April 26). Regioselectivity Control in Spirobifluorene Nitration under Mild Conditions: Explaining the Crivello's Reagent Mechanism | The Journal of Organic Chemistry. Retrieved from [Link]

• Chemguide. (n.d.). the nitration of benzene - electrophilic substitution. Retrieved from [Link]

• Scientific Research Publishing. (n.d.). Ultrasonically Assisted Regioselective Nitration of Aromatic Compounds in Presence of Certain Group V and VI Metal Salts. Retrieved from [Link]

• MSU chemistry. (n.d.). Substitution Reactions of Benzene and Other Aromatic Compounds. Retrieved from [Link]

• St. Norbert College Digital Commons. (n.d.). Nitration of Substituted Aromatic Rings and Rate Analysis. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Nitration of Benzene and Methylbenzene. Retrieved from [Link]

• PMC. (2025, July 8). Ipso nitration in organic synthesis. Retrieved from [Link]

• DTIC. (n.d.). Study of Nitration and Oxidation in Oxynitrogen Systems. Retrieved from [Link]

• Wiley Online Library. (2009, November 24). Highly Stereoselective Synthesis of Monofluoroalkenes from α- Fluorosulfoximines and Nitrones. Retrieved from [Link]

• Master Organic Chemistry. (2025, February 28). Electrophilic Aromatic Substitution: The Six Key Reactions. Retrieved from [Link]

• Lumen Learning. (n.d.). 14.2. Examples of electrophilic aromatic substitution | Organic Chemistry II. Retrieved from [Link]

• SlideShare. (2020, February 15). Aromatic Electrophilic substitution:. Retrieved from [Link]

• Semantic Scholar. (n.d.). Mechanism and regioselectivity of electrophilic aromatic nitration in solution: the validity of the transition state approach. Retrieved from [Link]

• Pearson. (2022, May 4). EAS:Nitration Mechanism Explained: Definition, Examples, Practice & Video Lessons. Retrieved from [Link]

• YouTube. (2022, April 22). EAS (SEAr) Reactions - Nitration, Halogenation & Sulfonylation (IOC 36). Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Nitrone synthesis by C-N-Coupling. Retrieved from [Link]

• Organic Chemistry Portal. (2023, June 5). The Trauner Synthesis of Tetrodotoxin. Retrieved from [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]
• 3. Nitration of Benzene - Chemistry Steps [chemistrysteps.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. vpscience.org [vpscience.org]
• 6. sciencemadness.org [sciencemadness.org]
• 7. ijrar.org [ijrar.org]
• 8. lkouniv.ac.in [lkouniv.ac.in]
• 9. chemguide.co.uk [chemguide.co.uk]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. US5946638A - Regioselective nitration of aromatic compounds and the reaction products thereof - Google Patents [patents.google.com]

Technical Support Center: Handling Moisture Sensitivity in Fluorenone Functionalization Reactions

Welcome to the Technical Support Center for fluorenone functionalization. This guide is designed for researchers, scientists, and drug development professionals to navigate the challenges associated with the moisture-sensitive nature of many fluorenone reactions. Here, you will find practical, in-depth troubleshooting advice and frequently asked questions to ensure the success of your experiments.

I. Frequently Asked Questions (FAQs)

This section addresses common issues and questions that arise when working with moisture-sensitive fluorenone functionalization reactions.

Q1: What are the typical signs of moisture contamination in my fluorenone reaction?

A1: Moisture contamination can manifest in several ways, often leading to failed or low-yielding reactions. Common indicators include:

• Low or No Product Yield: This is the most direct sign. Water can quench organometallic reagents or catalyze side reactions, consuming your starting materials without forming the desired product.[1]

• Formation of Side Products: In Grignard reactions, for instance, the presence of water will protonate the Grignard reagent, leading to the formation of a hydrocarbon byproduct and magnesium salts.[1][2] With other organometallic reagents like organolithiums, similar quenching will occur.[1]

• Inconsistent Reaction Initiation: Difficulty in initiating a reaction, such as a Grignard reaction which often requires an initial exotherm, can be a sign of moisture passivating the metal surface.

• Visual Cues: The appearance of cloudiness or precipitates in the reaction mixture, other than the expected product, can indicate the formation of insoluble inorganic salts resulting from the reaction of reagents with water.

Q2: Which drying agents are most effective for solvents commonly used in fluorenone chemistry?

A2: The choice of drying agent is critical and depends on the solvent being used. For many fluorenone functionalizations, ethereal solvents like tetrahydrofuran (THF) and diethyl ether are common.[3]

Solvent	Recommended Drying Agent(s)	Key Considerations
Tetrahydrofuran (THF)	Sodium/benzophenone ketyl, Activated 3Å molecular sieves, Activated neutral alumina	Sodium/benzophenone provides a visual indicator (deep blue or purple color) when the solvent is dry.[4] Molecular sieves are a safer alternative but may require longer contact times to achieve very low water content.[5]
Diethyl Ether	Sodium/benzophenone ketyl	Similar to THF, this method is very effective for achieving anhydrous conditions.[4]
Toluene	Sodium/benzophenone, Calcium hydride (CaH₂), 3Å molecular sieves, Silica gel	Simple storage over 3Å molecular sieves or passing through a column of silica can effectively dry toluene.[5]
Dichloromethane (DCM)	Calcium hydride (CaH₂)	DCM should be distilled from CaH₂.[4]
N,N-Dimethylformamide (DMF)	Barium oxide (BaO), 4Å molecular sieves	DMF can decompose in the presence of basic drying agents like calcium hydride or sodium hydroxide.[4] It should be dried over BaO or molecular sieves and then distilled under reduced pressure.[4]

For a more comprehensive guide on solvent drying, refer to "Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants".[5]

Q3: How can I effectively remove dissolved oxygen from my reaction mixture?

A3: Deoxygenating your solvent is crucial, as oxygen can also interfere with many sensitive reagents. Common methods include:

• Freeze-Pump-Thaw: This is one of the most effective methods. The solvent is frozen using liquid nitrogen, a vacuum is applied to remove gases, the vessel is sealed, and the solvent is then thawed. This cycle is typically repeated three times.[6]

• Inert Gas Sparging: Bubbling a stream of inert gas (argon or nitrogen) through the solvent for an extended period (e.g., 30-60 minutes) can displace dissolved oxygen.

• Sonication Under Vacuum: Briefly sonicating the solvent under a light vacuum can also help to remove dissolved gases.[7]

Q4: What is the best way to handle hygroscopic reagents for fluorenone functionalization?

A4: Hygroscopic reagents readily absorb moisture from the atmosphere and require careful handling.

• Work in an Inert Atmosphere: Whenever possible, handle hygroscopic solids in a glovebox.[1][8]

• Use Proper Transfer Techniques: If a glovebox is not available, use techniques that minimize atmospheric exposure. For solids, a solid addition tube under a positive pressure of inert gas can be used.

• Dry Reagents Before Use: If a reagent is suspected to have absorbed moisture, it may be possible to dry it in a vacuum oven (ensure the compound is stable to heat and vacuum).

• Proper Storage: Store hygroscopic reagents in a desiccator over a strong drying agent like phosphorus pentoxide or in a glovebox.

II. In-Depth Troubleshooting Guides

This section provides detailed protocols and explanations for overcoming more complex challenges related to moisture sensitivity in fluorenone functionalization.

Guide 1: Establishing a Rigorously Anhydrous Reaction Environment with a Schlenk Line

A Schlenk line is a standard piece of equipment for handling air- and moisture-sensitive compounds.[6][8] It allows for the manipulation of reagents under vacuum or in an inert atmosphere.[6][8]

Protocol for Setting Up a Reaction on a Schlenk Line:

• Glassware Preparation:

  • Thoroughly clean all glassware (reaction flask, condenser, addition funnel, etc.).

  • Dry the glassware in an oven at >120 °C for at least 4 hours, or preferably overnight.[6]

  • Assemble the hot glassware and immediately connect it to the Schlenk line. For joints that will not be opened during the reaction, a light greasing is appropriate.

• Purging the System:

  • Evacuate the assembled glassware using the vacuum manifold of the Schlenk line.[8]

  • While under vacuum, gently flame-dry the entire apparatus with a heat gun to drive off any adsorbed water.[8] Be cautious not to heat greased joints excessively.

  • Slowly backfill the system with a dry, inert gas (argon or nitrogen).[8]

  • Repeat this vacuum/backfill cycle at least three times to ensure the complete removal of air and moisture.[6][9]

• Adding Solvents and Reagents:

  • Anhydrous solvents should be transferred via a cannula or a dry, purged syringe.[7]

  • Liquid reagents should also be added via a purged syringe through a rubber septum.[10][11]

  • Air-stable solid reagents can be added under a positive flow of inert gas (counterflow addition).[6] For highly sensitive solids, use a solid addition tube or pre-weigh them in a glovebox.

Visualizing the Schlenk Line Setup:

Caption: A simplified diagram of a Schlenk line connected to a reaction flask.

Guide 2: Troubleshooting Failed Grignard Reactions with Fluorenone

Grignard reactions are a cornerstone of fluorenone functionalization, but they are notoriously sensitive to moisture.[1][12]

Problem: The Grignard reaction does not initiate or proceeds with very low yield.

Causality Analysis and Troubleshooting Steps:

Caption: Troubleshooting flowchart for a failing fluorenone Grignard reaction.

• Step 1: Scrutinize for Moisture:

  • Glassware: Ensure all glassware was oven-dried and assembled while hot, then immediately purged with inert gas.[6]

  • Solvent: Was the solvent freshly distilled from an appropriate drying agent?[4] Even commercially available "anhydrous" solvents can absorb moisture over time.

  • Fluorenone: The fluorenone starting material itself can be a source of moisture. If it is not a fine, free-flowing powder, consider drying it under vacuum or recrystallizing it.[13]

• Step 2: Verify Reagent Quality:

  • Grignard Reagent: If you are using a commercially prepared Grignard reagent, its activity may have decreased over time. It is always best practice to titrate the Grignard reagent before use to determine its exact molarity.

  • Magnesium: If preparing the Grignard reagent in situ, ensure the magnesium turnings are fresh and have not formed a significant oxide layer. Crushing the magnesium turnings in a dry mortar and pestle can help expose a fresh surface.

• Step 3: Consider Side Reactions:

  • Enolization: Grignard reagents are strong bases and can deprotonate the α-hydrogens of ketones, leading to enolate formation, which is more likely with sterically hindered Grignard reagents.[2][3]

  • Reduction: If the Grignard reagent has a β-hydrogen, it can act as a reducing agent, converting the fluorenone to fluorenol.[2][3]

  • Radical Pathways: With substrates like fluorenone, single-electron transfer (SET) mechanisms can compete with nucleophilic addition, leading to different products.[14]

Guide 3: Detecting and Quantifying Water in Your Reaction

While preventative measures are best, sometimes it is necessary to determine the water content of your reagents or solvents.

• Karl Fischer Titration: This is the gold standard for accurately quantifying low levels of water in organic solvents and reagents. It is a highly sensitive and specific method.

• Spectroscopic Methods:

  • FT-IR Spectroscopy: The O-H stretching vibration of water appears as a broad peak around 3200-3600 cm⁻¹. While not as quantitative as Karl Fischer titration, it can be a quick qualitative check for significant water contamination.

  • NMR Spectroscopy: In anhydrous deuterated solvents, water often appears as a broad singlet. Its chemical shift can vary depending on the solvent and temperature. By integrating this peak against a known internal standard, it is possible to quantify the amount of water.

  • Advanced Spectroscopic Techniques: Emerging methods like Correlated Vibrational Spectroscopy (CVS) are being developed to specifically probe water molecules involved in hydrogen bonding networks, offering new insights into water's behavior in solutions.[15]

III. Conclusion

Successfully conducting moisture-sensitive fluorenone functionalization reactions hinges on a meticulous approach to excluding water from the reaction environment. By understanding the common pitfalls and employing rigorous anhydrous techniques, researchers can significantly improve reaction reliability and yield. This guide provides a foundational framework for troubleshooting common issues, but always remember to consult the primary literature for specific reaction conditions and reagent compatibilities.

IV. References

• Reddit. (2012). Describe how you can purify a sample of 9-fluorenone from an impurity that is insoluble in n- hexane. Retrieved from [Link]

• Williams, D. B. G., & Lawton, M. (2010). Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. The Journal of Organic Chemistry, 75(24), 8351–8354. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Drying Organic Solutions. Organic Chemistry at CU Boulder. Retrieved from [Link]

• Sciencemadness Wiki. (2023). Drying solvents. Retrieved from [Link]

• Fiveable. (n.d.). Inert atmosphere Definition. Organic Chemistry II Key Term. Retrieved from [Link]

• University of Rochester. (n.d.). Tips & Tricks: Drying Methods. Department of Chemistry. Retrieved from [Link]

• MacMillan, S. N. (2023). An Illustrated Guide to Schlenk Line Techniques. Organic Process Research & Development. Retrieved from [Link]

• Organic Lab Techniques. (2022). Inert Atmosphere [Video]. YouTube. Retrieved from [Link]

• Chemistry LibreTexts. (2021). Drying Solvents. Retrieved from [Link]

• ResearchGate. (2015). What are the possible ways to do a perfect inert atmosphere organic reaction without using glove box? Retrieved from [Link]

• Boston University. (2011). Borohydride Reduction of Fluorenone. OpenBU. Retrieved from [Link]

• University of Pittsburgh. (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds. Wipf Group. Retrieved from [Link]

• The Schlenk Line Survival Guide. (n.d.). Retrieved from [Link]

• Journal of Chemical Education. (1982). Modifications in the separation of fluorene and fluorenone. Retrieved from [Link]

• Studylib. (n.d.). Schlenk line Technique Chandra. Retrieved from [Link]

• ACS Publications. (2020). The Grignard Reaction – Unraveling a Chemical Puzzle. Retrieved from [Link]

• Wikipedia. (n.d.). Air-free technique. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 7.3: Inert Atmospheric Methods. Retrieved from [Link]

• Banga, S., & Babu, S. A. (2025). Modification of fluorene and fluorenone core via C–H functionalization. Organic & Biomolecular Chemistry. Retrieved from [Link]

• Scribd. (n.d.). Synthesis and Chromatographic Separation of Fluorenone From Flourene. Retrieved from [Link]

• EurekAlert!. (2024). A new spectroscopy reveals water's quantum secrets. Retrieved from [Link]

• JoVE. (2015). Schlenk Lines Transfer of Solvents to Avoid Air and Moisture. Retrieved from [Link]

• ResearchGate. (2025). Modification of Fluorene and Fluorenone Core via C-H Functionalization. Retrieved from [Link]

• Organic Syntheses. (n.d.). fluorenone-2-carboxylic acid. Retrieved from [Link]

• Polish Academy of Sciences. (1980). SPECTRAL METHODS IN WATER ANALYSIS. Retrieved from [Link]

• HORIBA. (n.d.). Spectroscopy an Emerging Method to Achieve Clean Water. Retrieved from [Link]

• Water & Wastewater. (2024). Chemical Analysis: Advancements in Spectroscopy Techniques. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Grignard Reaction. Retrieved from [Link]

• HunterLab. (2022). Measuring Water Quality with Spectrophotometry. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 3.2: Drying Agents. Retrieved from [Link]

• The Organic Chemistry Tutor. (2021). Organometallic Reagents [Video]. YouTube. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Green Production of 9-Aryl-Fluoren-9-ols Achieved through Process Intensification of Grignard Reaction using Continuous Flow. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Modification of fluorene and fluorenone core via C–H functionalization. Organic & Biomolecular Chemistry. Retrieved from [Link]

• Google Patents. (n.d.). CN104030906A - Method for preparing 9-fluorenone by liquid-phase oxidation. Retrieved from

• Sciencemadness Wiki. (2023). Fluorenone. Retrieved from [Link]

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Reference Data & Comparative Studies

A Researcher's Comparative Guide to FTIR Signatures of Nitro and Carbonyl Groups in Fluorenones

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For researchers and professionals in drug development and materials science, the precise characterization of molecular structures is paramount. Fourier-Transform Infrared (FTIR) spectroscopy stands as a cornerstone analytical technique, offering a rapid and non-destructive method to identify functional groups within a molecule.[1][2] This guide provides an in-depth comparative analysis of the characteristic FTIR absorption peaks for two crucial functional groups—nitro (NO₂) and carbonyl (C=O)—within the fluorenone scaffold. Understanding the nuances of their spectral signatures is critical for confirming molecular identity, assessing purity, and elucidating structure-property relationships.

The Vibrational Language of Molecules: Core Principles of FTIR

FTIR spectroscopy probes the vibrational transitions of molecular bonds.[1][3] When a molecule absorbs infrared radiation, its bonds stretch and bend at specific frequencies, creating a unique spectral "fingerprint".[2][3] The position, intensity, and shape of these absorption bands in an FTIR spectrum provide a wealth of information about the molecule's functional groups and overall structure.[3]

The carbonyl (C=O) and nitro (NO₂) groups are particularly well-suited for FTIR analysis due to their strong dipole moments. The significant difference in electronegativity between the constituent atoms leads to intense, characteristic absorption bands that are often the most prominent features in their respective spectra.[4]

The Carbonyl Stretch in Fluorenones: A Strong and Sensitive Indicator

The carbonyl group of the fluorenone core gives rise to a strong and sharp absorption band due to the C=O stretching vibration.[4][5] For the parent 9-fluorenone, this peak is typically observed in the region of 1710-1720 cm⁻¹ . However, the precise wavenumber is highly sensitive to the electronic effects of substituents on the aromatic rings.

Electronic Effects on the Carbonyl Peak:

• Electron-donating groups (EDGs) , such as methoxy (-OCH₃) or amino (-NH₂) groups, can decrease the C=O bond order through resonance. This donation of electron density weakens the double bond, causing a shift to a lower wavenumber (a "red shift").

• Electron-withdrawing groups (EWGs) , like the nitro group (-NO₂), have the opposite effect. They pull electron density away from the carbonyl group, strengthening the C=O bond and shifting the absorption to a higher wavenumber (a "blue shift").

Conjugation of the carbonyl group with the aromatic system of the fluorenone also influences the peak position, generally lowering the frequency compared to a simple aliphatic ketone.[6]

The Nitro Group in Aromatic Systems: A Tale of Two Stretches

The nitro group is characterized by two distinct and intense stretching vibrations:

• Asymmetric NO₂ Stretch (νₐₛ): This is a strong absorption band typically found in the 1550-1475 cm⁻¹ region for aromatic nitro compounds.[7][8]

• Symmetric NO₂ Stretch (νₛ): This is another strong absorption band, appearing in the 1360-1290 cm⁻¹ range.[7][8]

The presence of both of these strong bands is a highly reliable indicator of a nitro group.[9] When a nitro group is attached to an aromatic ring, like in nitrofluorenones, these stretching bands are shifted to slightly lower wavenumbers compared to aliphatic nitro compounds.[8]

Comparative Analysis: Nitro vs. Carbonyl Peaks in Substituted Fluorenones

The table below summarizes the expected FTIR peak positions for carbonyl and nitro groups in fluorenone derivatives. The exact values can vary based on the specific substitution pattern and the physical state of the sample.

Functional Group	Vibration Mode	Typical Wavenumber Range (cm⁻¹)	Key Characteristics
Carbonyl (C=O)	Stretching (ν)	1710 - 1740	Strong, sharp peak. Position is sensitive to electronic effects of other substituents.
Nitro (NO₂) - Aromatic	Asymmetric Stretch (νₐₛ)	1550 - 1475	Strong intensity.[7][8]
Nitro (NO₂) - Aromatic	Symmetric Stretch (νₛ)	1360 - 1290	Strong intensity.[7][8]

Interpreting the Spectrum of a Nitrofluorenone:

When analyzing the FTIR spectrum of a nitro-substituted fluorenone, one would expect to observe:

• A strong, sharp peak for the carbonyl C=O stretch , likely shifted to a slightly higher wavenumber than in unsubstituted fluorenone due to the electron-withdrawing nature of the nitro group.

• Two strong and distinct peaks corresponding to the asymmetric and symmetric NO₂ stretches in their characteristic regions.

The presence and relative positions of these key peaks provide a powerful diagnostic tool for confirming the successful synthesis and purity of nitrofluorenone compounds.

Experimental Protocol: Acquiring a High-Quality FTIR Spectrum of a Solid Fluorenone Sample

To obtain a reliable FTIR spectrum, proper sample preparation is crucial.[10] For solid samples like fluorenones, the Potassium Bromide (KBr) pellet method is a widely used and effective technique.[11][12]

Materials:

• Fluorenone sample

• FTIR-grade Potassium Bromide (KBr), oven-dried

• Agate mortar and pestle

• Pellet press with die set

• Spatula

• Acetone (for cleaning)

Step-by-Step Methodology:

• Cleaning: Thoroughly clean the agate mortar, pestle, and die set with acetone and allow them to dry completely. This prevents contamination from previous samples.

• Sample Grinding: Place approximately 1-2 mg of the fluorenone sample into the agate mortar. Grind the sample until it becomes a fine, uniform powder. The particle size should be smaller than the wavelength of the infrared radiation to minimize scattering effects.[13]

• Mixing with KBr: Add approximately 100-200 mg of dry KBr powder to the mortar.[11] The sample-to-KBr ratio should be in the range of 1:100 to 1:200.

• Homogenization: Gently but thoroughly mix and grind the sample and KBr together for 3-5 minutes to ensure a homogeneous mixture.[12]

• Pellet Formation: Transfer the mixture into the pellet die. Assemble the die and place it in the hydraulic press. Apply pressure according to the manufacturer's instructions to form a transparent or translucent pellet.[11]

• Background Spectrum: Place the empty sample holder into the FTIR spectrometer and run a background scan. This will subtract the spectral contributions of atmospheric water and carbon dioxide.

• Sample Analysis: Carefully place the KBr pellet into the sample holder and insert it into the spectrometer. Acquire the FTIR spectrum of the sample. The scan settings, such as resolution and number of scans, can be adjusted to optimize the signal-to-noise ratio.[14]

• Data Interpretation: Analyze the resulting spectrum, identifying the characteristic peaks for the carbonyl and nitro groups, as well as other relevant vibrations of the fluorenone scaffold.

Visualizing the Concepts

To further clarify the relationships between functional groups and their spectral signatures, the following diagrams are provided.

Caption: A simplified workflow for FTIR analysis of a solid sample.

Caption: Relationship between molecular structure and FTIR spectral features.

Conclusion

The ability to accurately interpret the FTIR spectra of fluorenone derivatives is a critical skill for researchers in the chemical and pharmaceutical sciences. The carbonyl and nitro groups provide strong, characteristic absorption bands that serve as reliable indicators of their presence. By understanding the principles of infrared spectroscopy and the influence of electronic effects on vibrational frequencies, scientists can confidently characterize their synthesized compounds and advance their research endeavors. This guide provides a foundational framework for the comparative analysis of these important functional groups within the fluorenone scaffold.

References

• IR: nitro groups. (n.d.). UCLA Chemistry. Retrieved from [Link]

• Sample preparation for FT-IR. (n.d.). Retrieved from [Link]

• Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods - Drawell. (n.d.). Retrieved from [Link]

• Lab 9 – Fourier Transform Infrared (FTIR) Spectroscopy. (n.d.). KNUST. Retrieved from [Link]

• Smith, B. C. (2020). Organic Nitrogen Compounds X: Nitro Groups, An Explosive Proposition. Spectroscopy Online. Retrieved from [Link]

• FTIR Spectroscopy: Operation and Techniques - YesWeLab - Blog. (n.d.). Retrieved from [Link]

• Interpret the 9-fluorenone IR spectrum, focusing on its characteristic functional group absorptions. - Proprep. (n.d.). Retrieved from [Link]

• Experiment No: 1 Experiment Name: Analysis of Samples Using Fourier Transform Infrared Spectroscopy. I. Aim | PDF - Scribd. (n.d.). Retrieved from [Link]

• Infrared Spectroscopy Absorption Table - Chemistry LibreTexts. (2021). Retrieved from [Link]

• 15.7 Spectroscopy of Aromatic Compounds - Organic Chemistry | OpenStax. (2023). Retrieved from [Link]

• Carbonyl - compounds - IR - spectroscopy. (n.d.). Retrieved from [Link]

• IR: carbonyl compounds. (n.d.). UCLA Chemistry. Retrieved from [Link]

• Table of Characteristic IR Absorptions. (n.d.). UCalgary. Retrieved from [Link]

• Smith, B. C. (2017). The Carbonyl Group, Part I: Introduction. Spectroscopy Online. Retrieved from [Link]

• Excited-state properties of fluorenones: Influence of substituents, solvent and macrocyclic encapsulation - ResearchGate. (2014). Retrieved from [Link]

• Fourier Transform Infrared Spectroscopy (FTIR) Overview - Agilent. (n.d.). Retrieved from [Link]

• Fourier Transform Infrared Spectroscopy (FTIR) - EAG Laboratories. (n.d.). Retrieved from [Link]

• (a) FT‐IR spectra of 9‐fluorenone and F‐POPs. (b) Solid‐state ¹³C NMR... - ResearchGate. (n.d.). Retrieved from [Link]

• How to Read and Interpret FTIR Spectroscope of Organic Material Indonesian Journal of Science & Technology. (2019). Retrieved from [Link]

• Unraveling the substituent group effects on the emission properties of fluorenone derivatives - ResearchGate. (n.d.). Retrieved from [Link]

• Fourier Transform Infrared Analysis (FTIR): Basic - YouTube. (2020). Retrieved from [Link]

• Absorption (left) and fluorescence emission spectra (right) of... | Download Scientific Diagram - ResearchGate. (n.d.). Retrieved from [Link]

• Fourier-transform infrared spectroscopy - Wikipedia. (n.d.). Retrieved from [Link]

• Application of Fourier Transform Infrared (FTIR) Spectroscopy in Characterization of Green Synthesized Nanoparticles - MDPI. (2023). Retrieved from [Link]

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Thermal stability comparison of nitro vs. chloro substituted fluorenones

Executive Summary

This guide provides a technical comparison of the thermal properties of nitro- (

) and chloro- ( ) substituted fluorenones. While both substituents function as electron-withdrawing groups (EWGs), they induce drastically different thermal behaviors due to their distinct electronic contributions and crystal packing effects.

Key Findings:

• Melting Point (

  ): Nitro-fluorenones exhibit significantly higher melting points than their chloro-analogs (e.g., 2-nitrofluorenone melts ~100°C higher than 2-chlorofluorenone). This is driven by strong dipole-dipole interactions and planar -stacking.

• Thermal Stability (

  ): Chloro-fluorenones are thermodynamically stable melts with wide liquidus ranges. In contrast, nitro-fluorenones are metastable ; their decomposition temperatures ( ) often lie close to or immediately follow their melting points, presenting deflagration risks during thermal processing.

Structural & Electronic Context[1]

To understand the thermal data, one must first understand the molecular drivers. The fluorenone backbone is a rigid, planar aromatic ketone. Substituents at the 2- and 7-positions extend the conjugation length and alter the dipole moment.

Electronic Effects

• Nitro Group (

  ): A strong resonance withdrawer. It creates a large molecular dipole moment, enhancing intermolecular attraction. The planar nature of the nitro group facilitates tight crystal packing.

• Chloro Group (

  ): A weak inductive withdrawer but a resonance donor. It adds significant mass and volume (steric bulk) but has a smaller effect on the overall dipole moment compared to the nitro group. Halogen bonding plays a minor role compared to the strong electrostatic forces in nitro derivatives.

Diagram: Structure-Property Relationship

The following diagram illustrates the causal link between the substituent nature and the observed thermal properties.

Figure 1: Causal pathway linking substituent electronics to macroscopic thermal properties.

Comparative Data Analysis

The following data consolidates experimental melting points and thermal stability thresholds. Note the dramatic increase in

for nitro-derivatives compared to chloro-derivatives.

Table 1: Thermal Property Matrix

Compound	Substitution Pattern	Melting Point ( )	Decomposition ( )	Thermal Behavior
Fluorenone	Unsubstituted	83–84 °C	>340 °C (Boiling)	Stable melt; volatile.
2-Chlorofluorenone	Mono-Cl	125.5 °C	>300 °C	Stable melt; wide liquid range.
2-Nitrofluorenone	Mono-NO₂	222–223 °C	~280–300 °C	High ; narrow processing window before degradation.
2,7-Dichlorofluorenone	Di-Cl	192–194 °C	>370 °C	Very stable; high boiling point.
2,7-Dinitrofluorenone	Di-NO₂	292–295 °C	~300 °C (Exothermic)	Energetic Risk. . Potential for rapid deflagration.

Analysis of the Data:

• The "Nitro Boost": Substituting a chloro group with a nitro group at the same position increases the melting point by roughly 100°C (Compare 2-Cl @ 125°C vs. 2-NO₂ @ 222°C). This confirms that lattice energy is dominated by the polarity introduced by the nitro group.

• The Stability Inversion: While nitro compounds melt higher, they are thermally less stable. 2,7-Dinitrofluorenone is a classic electron acceptor used in charge-transfer complexes, but it cannot be held in the melt phase for long periods without risk of carbonization or energetic decomposition. Chloro-fluorenones, conversely, can be distilled or sublimed with minimal decomposition.

Experimental Protocols (Self-Validating)

To replicate these findings or characterize new derivatives, use the following workflows. These protocols prioritize safety when handling potentially energetic nitro-compounds.

Protocol A: Differential Scanning Calorimetry (DSC)

Objective: Determine

and detect early onset of exothermic decomposition.

• Sample Prep: Weigh 2–4 mg of dry sample into an aluminum pan .

  • Critical: For Nitro samples, use a crimped pan with a pinhole (not hermetically sealed) to allow gas escape. Hermetic sealing of nitro compounds can result in pan rupture/explosion inside the cell.

• Method:

  • Equilibrate at 40 °C.

  • Ramp 10 °C/min to 350 °C.

  • Purge gas: Nitrogen (

    ) at 50 mL/min.

• Validation:

  • : Defined as the onset of the endothermic peak.
  • : Watch for any exothermic baseline rise immediately following the melt. If observed, stop heating immediately.

Protocol B: Thermogravimetric Analysis (TGA)

Objective: Determine thermal stability limit (

mass loss).

• Sample Prep: Load 5–10 mg into an alumina or platinum crucible.

• Method:

  • Ramp 10 °C/min from ambient to 600 °C.

  • Atmosphere: Nitrogen (inert) vs. Air (oxidative).

• Interpretation:

  • Chloro-fluorenones: Expect a smooth mass loss curve corresponding to evaporation/sublimation (100% mass loss) before bond breaking occurs.

  • Nitro-fluorenones: Look for a sharp, multi-step mass loss. A vertical drop indicates rapid decomposition/deflagration rather than simple evaporation.

Diagram: Experimental Workflow

Figure 2: Decision tree for thermal characterization, emphasizing safety protocols for nitro-derivatives.

References

• National Institute of Standards and Technology (NIST). (n.d.). Fluorenone Phase Change Data. NIST Chemistry WebBook. Retrieved October 26, 2023, from [Link]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 6-Chloro-2-nitro-9H-fluoren-9-one

This guide provides a detailed protocol for the safe handling and disposal of 6-chloro-2-nitro-9H-fluoren-9-one (CAS No. 91821-35-1). As a niche compound, specific comprehensive safety data may be limited. Therefore, this procedure is built upon a precautionary principle, synthesizing data from the parent molecule, 9-fluorenone, and the well-established hazards associated with chlorinated and nitrated aromatic compounds. The objective is to ensure personnel safety and environmental compliance through a self-validating waste management workflow.

Hazard Identification and Risk Assessment

Understanding the hazard profile is the cornerstone of safe disposal. The molecular structure of 6-chloro-2-nitro-9H-fluoren-9-one presents a trifecta of hazards derived from its fluorenone backbone and its chloro- and nitro- functional groups.

• Fluorenone Core Structure: The parent compound, 9-fluorenone, is known to cause serious eye irritation.[1][2] It is also classified as toxic to aquatic life with long-lasting effects, mandating its containment from environmental release.[1]

• Chlorinated Organic Moiety: The presence of a carbon-halogen bond classifies this compound as a halogenated organic.[3][4] The U.S. Environmental Protection Agency (EPA) heavily regulates halogenated organic compounds (HOCs), often restricting their land disposal and mandating specific treatment technologies like high-temperature incineration.[5][6]

• Nitroaromatic Moiety: Chlorinated nitroaromatic compounds (CNAs) are recognized as persistent and toxic environmental pollutants.[7][8] Compounds in this class can present significant health risks, with related chemicals like nitrobenzene being cited as potential carcinogens.[9] Furthermore, the combustion of nitro compounds can generate poisonous gases, including toxic nitrogen oxides (NOx).[9]

Given this profile, 6-chloro-2-nitro-9H-fluoren-9-one must be handled as a hazardous substance with potential for eye irritation, high aquatic toxicity, and environmental persistence.

Chemical and Physical Profile

For procedural planning, a summary of the compound's known and inferred properties is essential.

Property	Value / Information	Source
Chemical Name	6-Chloro-2-nitro-9H-fluoren-9-one	-
CAS Number	91821-35-1	[10]
Molecular Formula	C₁₃H₆ClNO₃	[10]
Molecular Weight	259.64 g/mol	[10]
Appearance	Yellow Solid (Inferred from 9-fluorenone)	[11]
Melting Point	81 - 85 °C / 177.8 - 185 °F (Data for 9-fluorenone)	[1]
Boiling Point	342 °C / 647.6 °F (Data for 9-fluorenone)	[1]
Flash Point	163 °C / 325.4 °F (Data for 9-fluorenone)	[1][12]
Solubility	Insoluble in water (Data for 9-fluorenone)	[11]
Waste Classification	Hazardous Waste: Halogenated and Nitrated Organic Solid	[3][7]

Personal Protective Equipment (PPE) and Handling

Prior to handling, ensure all necessary engineering controls and PPE are in place to minimize exposure.

• Engineering Controls: Handle this compound in a well-ventilated area, preferably within a certified chemical fume hood, to prevent inhalation of any dust particles.[13] Eyewash stations and safety showers must be readily accessible.[2]

• Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2]

• Skin Protection: Wear a standard laboratory coat. Handle with chemically resistant gloves (e.g., Nitrile rubber) inspected for integrity before use.[13] Use proper glove removal technique to avoid skin contact.

• Respiratory Protection: If there is a risk of generating dust, use a NIOSH-approved N95 particulate respirator. All respirator use must be part of a formal respiratory protection program compliant with OSHA 1910.134.[14]

Waste Classification and Segregation: The Critical Step

The causality for the disposal protocol hinges on correct waste stream segregation. Due to its chemical structure, 6-chloro-2-nitro-9H-fluoren-9-one must not be mixed with non-halogenated waste.

• Primary Classification: The compound is a halogenated organic waste .[3]

• Secondary Hazard: The nitro- group contributes to its toxicity and hazardous nature.[7]

• Action: All waste streams containing this compound must be segregated into a container clearly designated for Halogenated Organic Hazardous Waste . This ensures it is routed to the correct disposal facility, typically one equipped with high-temperature incinerators capable of scrubbing acidic gases (like HCl from the chlorine) and managing NOx emissions.[3][5]

Step-by-Step Disposal Protocol

Follow these procedural steps to ensure safe and compliant disposal from laboratory to final destruction.

Protocol 1: Disposal of Unused or Waste Compound

• Container Selection: Obtain a dedicated hazardous waste container made of compatible material (e.g., HDPE pail).

• Labeling: Affix a hazardous waste label to the container. The label must include:

  • The words "Hazardous Waste."

  • The full chemical name: "6-Chloro-2-nitro-9H-fluoren-9-one."

  • Associated Hazards: "Eye Irritant," "Environmental Hazard," "Toxic."

• Waste Transfer: Carefully transfer the solid waste into the container, minimizing dust generation.

• Closure: Keep the container securely closed at all times, except when adding waste.[15]

• Storage: Store the sealed container in a designated satellite accumulation area, away from incompatible materials.

Protocol 2: Disposal of Contaminated Labware and Debris

• Definition: This stream includes items such as contaminated gloves, weigh boats, pipette tips, and paper towels.

• Container: Use a separate, plastic-lined container or a dedicated hazardous waste pail.[15]

• Labeling: Label the container clearly as "Hazardous Waste - Solid Debris contaminated with 6-Chloro-2-nitro-9H-fluoren-9-one."

• Collection: Place all contaminated solid debris directly into this container.

• Closure and Storage: Seal the container and store it with the primary chemical waste.

Protocol 3: Decontamination and Disposal of Empty Containers

• Initial Rinse: The primary rinse of an "empty" container is considered hazardous waste and must be collected.[15]

  • Rinse the container with a minimal amount of a suitable organic solvent (e.g., acetone, ethyl acetate) in which the compound is soluble.

  • Transfer this first rinseate into a designated container for Halogenated Liquid Organic Waste . Do not pour it down the drain.[15]

• Subsequent Rinses: Perform at least two additional rinses. For highly toxic materials, the first three rinses must be collected as hazardous waste.[15] Given the compound's profile, collecting the first three rinses is the recommended best practice.

• Final Disposal: Once thoroughly rinsed and air-dried in a fume hood, obliterate or deface the original label.[15] The clean, dry glass or plastic container can then be disposed of in the appropriate recycling or solid waste stream.

Spill Management

In the event of an accidental spill, immediate and correct action is crucial.

• Evacuate and Alert: Notify all personnel in the immediate area and restrict access.

• Don PPE: Wear the appropriate PPE as described in Section 3, including respiratory protection.

• Containment: Prevent the spill from spreading.

• Clean-up:

  • For a solid spill, gently sweep or scoop the material to avoid raising dust.[13]

  • Place the collected material and any contaminated absorbents into a labeled hazardous waste container.[9]

  • Clean the spill area with a cloth dampened with a suitable solvent, and dispose of the cloth as contaminated debris.

• Reporting: Report the incident to your institution's Environmental Health & Safety (EHS) department.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for managing waste streams of 6-chloro-2-nitro-9H-fluoren-9-one.

Caption: Decision workflow for proper segregation and disposal.

References

• HAZARDOUS WASTE SEGREGATION . Bucknell University. [Link]

• Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes . U.S. Environmental Protection Agency. [Link]

• Halogenated Waste (any organic chemical that contains F, Cl, Br, or I) . Unknown Source. [Link]

• Degradation of chlorinated nitroaromatic compounds . ResearchGate. [Link]

• Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 . eCFR. [Link]

• Nitrobenzene - HAZARD SUMMARY . New Jersey Department of Health. [Link]

• Degradation of chlorinated nitroaromatic compounds . PubMed. [Link]

• Hazardous Waste Disposal Guide . Dartmouth College. [Link]

• Managing and Disposing of Household Hazardous Waste . NY.Gov. [Link]

• Recycling & Disposal - European Chlorinated Solvents Association . European Chlorinated Solvents Association. [Link]

• Nitroglycerin - HAZARD SUMMARY . New Jersey Department of Health. [Link]

• Appendix III List of Halogenated Organic Compounds Regulated Under 66268.32 EPA Listed Compound... . Westlaw. [Link]

• Requirements for labeling products that contain a nitrate or nitrite. Occupational Safety and Health Administration. [Link]

• OSHA standards applicable to medical and safety uses of pure nitrogen gas . Occupational Safety and Health Administration. [Link]

• Hazardous Substance Fact Sheet . NJ.gov. [Link]

• Material Safety Data Sheet . Sciencelab.com. [Link]

• Fluorenone - Wikipedia . Wikipedia. [Link]

• Fluorenone | C13H8O | CID 10241 - PubChem . National Institutes of Health. [Link]

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